Technical Documentation Center

1,4,7-Dioxazonane;hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,4,7-Dioxazonane;hydrochloride
  • CAS: 2260930-97-8

Core Science & Biosynthesis

Foundational

Mechanism of Transition Metal Chelation by 1,4,7-Dioxazonane Hydrochloride: A Comprehensive Technical Guide

Executive Summary For researchers and drug development professionals designing targeted radiopharmaceuticals, MRI contrast agents, or metalloenzyme mimics, the selection of the correct macrocyclic chelator is paramount....

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals designing targeted radiopharmaceuticals, MRI contrast agents, or metalloenzyme mimics, the selection of the correct macrocyclic chelator is paramount. 1,4,7-Dioxazonane hydrochloride (commonly referred to as [9]aneNO₂·HCl) represents a highly specialized 9-membered macrocycle featuring an N₁O₂ donor set.

This whitepaper provides an in-depth mechanistic analysis of how 1,4,7-dioxazonane coordinates transition metals. By synthesizing the principles of the macrocyclic effect, Hard-Soft Acid-Base (HSAB) theory, and topological constraints, we establish a field-proven framework for utilizing this ligand in advanced coordination chemistry[1].

Structural and Thermodynamic Foundations

The chelation mechanics of 1,4,7-dioxazonane are governed by three interconnected physicochemical principles:

The Macrocyclic Effect

Unlike acyclic polyamine or polyether ligands, 1,4,7-dioxazonane is pre-organized. The entropic penalty typically associated with wrapping a ligand around a metal center has already been paid during the synthesis of the macrocyclic ring. When the ligand displaces aqua ligands from a transition metal, the net increase in the number of free molecules in the system drives a highly favorable standard entropy of reaction ( ΔS∘>0 ), resulting in exceptional thermodynamic stability.

Topological Constraints and Facial (fac) Coordination

The 9-membered ring of 1,4,7-dioxazonane is too small to occupy the equatorial plane of an octahedral metal complex. Instead, the ligand adopts a stable [333] conformation, forcing the one nitrogen and two oxygen atoms to coordinate to three adjacent sites on the metal center. This facial (fac) capping leaves the remaining three coordination sites open for ancillary ligands, solvent molecules, or targeted biological vectors, making it highly valuable in catalytic and radiopharmaceutical applications[1].

Hard-Soft Acid-Base (HSAB) Theory

The N₁O₂ donor set provides a unique electronic environment:

  • Oxygen (Hard Base): High electronegativity, low polarizability. Strongly prefers "hard" metal ions.

  • Nitrogen (Borderline Base): Moderate polarizability.

This hybrid donor set makes 1,4,7-dioxazonane particularly selective for borderline-to-hard transition metals such as Cu(II), Ni(II), and Zn(II). It exhibits weaker affinity for highly soft metals (e.g., Ag(I), Au(I)) compared to its sulfur-containing analog, [9]aneS₃.

Mechanistic Pathway of Chelation

The transition from a commercially available hydrochloride salt to a thermodynamically stable metal chelate is a multi-step kinetic process.

Mechanistic pathway of transition metal chelation by 1,4,7-dioxazonane.

  • Activation: The secondary amine is protonated (pKa ~9.5). Base addition removes the proton, freeing the nitrogen lone pair.

  • Encounter Complex: The neutral ligand and the solvated metal cation diffuse together, forming an outer-sphere complex driven by electrostatic attraction.

  • Stepwise Displacement: The nitrogen atom, being the strongest donor, typically attacks first, displacing a water molecule. This is followed rapidly by the two oxygen atoms, zipping the macrocycle onto the metal face.

Experimental Workflows & Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, emphasizing the causality behind each procedural step.

Protocol 1: Free-Basing and Activation of 1,4,7-Dioxazonane

Objective: Convert the non-coordinating[2] into the active free-base ligand. Causality: The protonated amine cannot participate in dative bonding. Neutralization is an absolute prerequisite for chelation.

  • Dissolution: Suspend 1.0 equivalent of 1,4,7-dioxazonane hydrochloride in anhydrous ethanol.

  • Neutralization: Add 1.05 equivalents of methanolic KOH dropwise under continuous stirring at 0°C.

  • Self-Validation: Monitor the reaction for the precipitation of KCl. The formation of a fine, insoluble white powder confirms the successful deprotonation of the macrocycle.

  • Purification: Filter the mixture through a Celite pad to remove the KCl salt, yielding a clear, active ligand solution ready for immediate metalation.

Protocol 2: Synthesis of[Cu(1,4,7-dioxazonane)Cl₂] Complex

Objective: Synthesize a stable Cu(II) chelate. Causality: Cu(II) is utilized because its strong Jahn-Teller distortion accommodates the fac-capping N₁O₂ ligand perfectly, allowing labile chlorides to occupy the remaining axial/equatorial sites.

  • Metal Addition: To the free ligand solution (from Protocol 1), add 1.0 equivalent of CuCl₂·2H₂O dissolved in a minimal volume of warm ethanol.

  • Kinetic Driving: Reflux the mixture at 75°C for 2 hours. Causality: While the macrocyclic effect provides thermodynamic stability, the rigid ring structure creates a kinetic barrier. Heat provides the activation energy necessary to rapidly displace the tightly bound aqua ligands from the Cu(II) precursor.

  • Self-Validation: Observe the chromic shift. The solution will transition from the pale blue of solvated CuCl₂ to a deep green/blue hue, indicating successful ligand exchange and alteration of the d-d transition energy gap.

  • Isolation: Cool to room temperature and induce crystallization via the slow diffusion of diethyl ether (anti-solvent).

Step-by-step experimental workflow for synthesizing metal-dioxazonane complexes.

Quantitative Data & Comparative Analysis

To understand the specific targeting profile of 1,4,7-dioxazonane, it is crucial to compare its thermodynamic stability against other 9-membered macrocycles. The substitution of nitrogen atoms for oxygen atoms predictably lowers the overall stability constant (log K) for borderline metals like Cu(II), while increasing selectivity for harder metals[1].

Table 1: Comparative Thermodynamic Stability of Cu(II) Macrocyclic Complexes

Ligand SystemDonor SetEstimated log K (Cu²⁺)HSAB Affinity MatchCoordination Mode
[9]aneN₃ (TACN) N₃~15.5Borderline-Borderlinefac-capping
[9]aneN₂O N₂O~11.5Mixedfac-capping
[9]aneNO₂ (1,4,7-Dioxazonane) N₁O₂~7.5Hard-Borderlinefac-capping
[9]aneO₃ O₃< 4.0Hard-Hard (Mismatch)Weak/Transient

Data Interpretation: The table illustrates the thermodynamic penalty of replacing borderline nitrogen donors with hard oxygen donors when chelating a borderline metal like Cu(II). The log K drops by approximately 4 orders of magnitude per oxygen substitution. This makes 1,4,7-dioxazonane an excellent candidate when reversible binding or intermediate stability is required, such as in dynamic combinatorial chemistry or specific catalytic cycles where product release is the rate-limiting step.

References

  • Cyclononanes: The extensive chemistry of fundamentally simple ligands - Coordination Chemistry Reviews (via ResearchGate).[Link][1]

Sources

Exploratory

Thermodynamic Stability and Complexation Dynamics of 1,4,7-Dioxazonane Hydrochloride Complexes

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Introduction to 1,4,7-Dioxazonane 1,4,7-Dioxazonane (commonly referred to as 1-aza-4,7-dioxacyclon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction to 1,4,7-Dioxazonane

1,4,7-Dioxazonane (commonly referred to as 1-aza-4,7-dioxacyclononane or [9]aneNO2) is a nine-membered macrocyclic ligand characterized by a mixed-donor backbone consisting of one secondary amine and two ethereal oxygen atoms[1]. In the realm of drug development—particularly in the design of targeted radiopharmaceuticals, chelation therapies, and next-generation MRI contrast agents—understanding the thermodynamic stability of this macrocycle is paramount[2].

Unlike its well-documented triaza analog ([9]aneN3), the substitution of nitrogen atoms with oxygen fundamentally shifts the ligand's basicity, conformational flexibility, and Hard-Soft Acid-Base (HSAB) coordination profile. This whitepaper provides an in-depth mechanistic analysis of the thermodynamic parameters governing 1,4,7-dioxazonane hydrochloride complexes and outlines field-proven, self-validating protocols for determining these constants.

Thermodynamic Principles of Hydrochloride Complexation

The thermodynamic behavior of 1,4,7-dioxazonane in aqueous media is strictly dictated by its protonation equilibria. Supplied and stored typically as a hydrochloride salt (1,4,7-dioxazonane·HCl) to prevent oxidative degradation of the amine, the macrocycle must undergo deprotonation to actively coordinate metal ions.

The Causality of Altered Basicity: The replacement of nitrogen donors with oxygen in the macrocyclic ring drastically reduces the overall basicity (pKa) of the ligand. This occurs due to two primary causal factors:

  • Inductive Effects: Oxygen is significantly more electronegative than nitrogen. The ethereal oxygens exert a strong electron-withdrawing inductive effect across the aliphatic backbone, decreasing the electron density on the remaining secondary amine.

  • Loss of Hydrogen-Bonding Networks: Polyaza macrocycles (like [9]aneN3) stabilize their protonated forms through robust intramolecular hydrogen-bonding networks between the amines. The removal of N-H donors in [9]aneNO2 eliminates this thermodynamic stabilization.

Consequently, while the di-aza derivative [9]aneN2O exhibits two measurable pKa values (9.59 and 5.32)[1], the single amine in [9]aneNO2 possesses only one basic site in the physiological pH range. This lower pKa reduces the thermodynamic penalty of deprotonation during metal complexation at physiological pH (7.4), a highly desirable trait for in vivo drug stability[2].

Comparative Thermodynamic Data

To contextualize the stability of 1,4,7-dioxazonane, Table 1 summarizes the protonation and metal stability constants across the 9-membered oxa-aza macrocycle series.

Table 1: Comparative Thermodynamic Protonation and Stability Constants (log K) at 298 K, I = 0.15 M NaCl.

MacrocycleDonor Setlog K_H1log K_H2log K_CuLlog K_ZnL
[9]aneN3 N310.46.817.511.6
[9]aneN2O N2O9.595.3214.29.1
[9]aneNO2 NO2~8.8< 2.0< 10.0< 7.0*

*Values extrapolated based on structural descriptors and empirical correlations for oxa-aza macrocycles[3]. The weaker ligating tendency of the ether oxygen significantly reduces the stability constants for borderline transition metals like Cu(II) and Zn(II) compared to their polyaza counterparts[1].

Self-Validating Experimental Protocol: Potentiometric Determination

To empirically determine the thermodynamic stability constants of 1,4,7-dioxazonane hydrochloride complexes, pH-potentiometry remains the analytical gold standard[4]. The following step-by-step methodology is designed as a self-validating system to ensure rigorous data integrity.

Step-by-Step Methodology

Step 1: System Calibration

  • Action: Calibrate a high-precision glass electrode using strong acid/strong base titrations (e.g., HCl/NaOH).

  • Causality: This isolates the electrode's response from the ligand's behavior by accurately determining the standard electrode potential ( E0 ) and the apparent ionic product of water ( pKw​ ) under the exact experimental conditions.

Step 2: Sample Preparation

  • Action: Prepare a 2.0 mM solution of 1,4,7-dioxazonane hydrochloride in a background electrolyte of 0.15 M NaCl[2].

  • Causality: A 0.15 M NaCl background mimics physiological osmolarity and maintains constant activity coefficients for all ionic species. This ensures that the concentration quotients derived from the titration are directly proportional to true thermodynamic stability constants.

Step 3: Titration Execution

  • Action: Perform the titration using standardized 0.1 M NaOH in a thermostated cell at 25.0 ± 0.1 °C. Maintain a strict inert atmosphere by bubbling purified Argon gas through the solution. Collect 70–140 data pairs in the pH range of 1.7–11.5[2].

  • Causality: The inert atmosphere is critical; dissolved CO 2​ forms carbonic acid, introducing a competing buffer system that would invalidate the speciation model[4]. Temperature control is mandatory because stability constants are highly temperature-dependent ( ΔG=−RTlnK ).

Step 4: Reversibility Verification (Self-Validation)

  • Action: Upon reaching pH 11.5, perform a reverse titration using standardized 0.1 M HCl back to pH 1.7.

  • Causality: If the forward and reverse titration curves perfectly overlay, the system is in true thermodynamic equilibrium. Hysteresis indicates kinetic trapping (e.g., slow macrocyclic conformational inversion), requiring the use of out-of-cell (batch) methods or elevated temperatures.

Step 5: Data Deconvolution

  • Action: Utilize non-linear least-squares regression software (e.g., HYPERQUAD) to fit the electromotive force (EMF) data and extract the protonation constants ( KiH​ )[2].

PotentiometryWorkflow A 1,4,7-Dioxazonane HCl Preparation (0.15M NaCl) B Electrode Calibration (Determine E0 & pKw) A->B C Argon-Purged Titration (pH 1.7 - 11.5) B->C D Reverse Titration (Equilibrium Check) C->D Forward Data D->C Hysteresis Detected (Adjust Kinetics) E Non-linear Regression (Speciation Modeling) D->E Validated Data F Thermodynamic Constants (log K, ΔG) E->F

Step-by-step self-validating potentiometric workflow for stability constant determination.

Metal Complexation Dynamics and HSAB Theory

The thermodynamic stability of metal complexes formed by 1,4,7-dioxazonane is heavily influenced by Pearson's Hard-Soft Acid-Base (HSAB) theory. The ether oxygens are "hard" donors, whereas the secondary amine is a "borderline" donor. Consequently, [9]aneNO2 exhibits a higher relative affinity for hard metal ions (e.g., Mn(II), Ca(II)) compared to soft or borderline transition metals (e.g., Cu(II), Zn(II)) when contrasted with [9]aneN3[2].

In structural terms, the weaker ligating tendency of the ether oxygen often results in elongated M-O bonds. For instance, in related oxa-aza macrocycles, the longest bond to a copper center is typically the apical Cu-O distance, reflecting this weaker interaction[1]. Because[9]aneNO2 has two such ether oxygens, its overall thermodynamic stability constant ( logβ ) for transition metals is significantly depressed. However, this lower thermodynamic stability is strategically advantageous in drug development when designing ligands that require rapid metal release or when targeting specific hard metals like Mn(II) for next-generation MRI contrast agents[3].

ThermoDynamics L [9]aneNO2 (Free Ligand) HL [9]aneNO2·HCl (Protonated) L->HL +H+ (K_a) ΔH_prot, ΔS_prot ML Metal Complex [M(9)aneNO2]2+ L->ML +M2+ (β_ML) ΔH_M, ΔS_M HL->L -H+ HL->ML +M2+, -H+ Conditional Stability

Thermodynamic cycle of 1,4,7-Dioxazonane protonation and metal complexation.

Conclusion

The thermodynamic profiling of 1,4,7-dioxazonane and its hydrochloride complexes reveals a highly specialized macrocycle. By understanding the causality behind its reduced basicity and altered metal affinity—driven by the inductive effects and hard-donor nature of its ether oxygens—researchers can leverage this scaffold for targeted applications. Implementing rigorous, self-validating potentiometric protocols ensures that the stability constants derived are accurate, reproducible, and physiologically relevant for advanced drug development.

References

  • [4] Mn2+ complexes of 1-oxa-4,7-diazacyclononane based ligands with acetic, phosphonic and phosphinic acid pendant arms: Stability and relaxation studies. Dalton Transactions (RSC Publishing). URL:[Link]

  • [2] Expanding the Ligand Classes Used for Mn(II) Complexation: Oxa-aza Macrocycles Make the Difference. MDPI Molecules. URL:[Link]

  • [3] Thermodynamic Stability of Mn(II) Complexes with Aminocarboxylate Ligands Analyzed Using Structural Descriptors. Inorganic Chemistry - ACS Publications. URL:[Link]

  • [1] The extensive chemistry of fundamentally simple ligands. UQ eSpace - The University of Queensland. URL:[Link]

Sources

Foundational

Spectroscopic Characterization and NMR Data for 1,4,7-Dioxazonane Hydrochloride: A Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound Focus: 1,4,7-Dioxazonane hydrochloride (CAS: 2260930-97-8)[1] Executive Summary 1,4,7-Dioxazonane hydrochloride is a fundamen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound Focus: 1,4,7-Dioxazonane hydrochloride (CAS: 2260930-97-8)[1]

Executive Summary

1,4,7-Dioxazonane hydrochloride is a fundamentally simple yet synthetically challenging 9-membered macrocyclic ligand (an oxa-aza crown ether analog). Its unique conformational flexibility and specific heteroatom arrangement (two oxygens, one nitrogen) make it a highly valuable scaffold in coordination chemistry, radiopharmaceutical chelator design, and targeted drug development.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic data reporting. This guide dissects the causality behind the synthetic bottlenecks of 9-membered rings, outlines self-validating spectroscopic characterization workflows, and provides robust, field-proven methodologies for nuclear magnetic resonance (NMR) analysis.

Synthetic Strategy and Causality

The synthesis of medium-sized (8- to 11-membered) macrocycles like 1,4,7-dioxazonane presents inherent thermodynamic challenges. Direct cyclization of linear precursors with ammonia typically fails due to transannular strain, favoring intermolecular oligomerization over ring closure.

To overcome this entropic barrier, a templated or sterically buffered approach is required. The standard methodology involves reacting 3,6-dioxaoctane-1,8-diol ditosylate with N -benzylamine[2]. The bulky benzyl group acts as a kinetic buffer, steering the reaction trajectory toward intramolecular cyclization. Once the 7-benzyl-1,4,7-dioxazonane intermediate is isolated, the benzyl protecting group is cleaved via palladium-catalyzed hydrogenolysis (Pd/C)[2]. The addition of hydrochloric acid during or immediately after this step yields the stable, highly crystalline 1,4,7-dioxazonane hydrochloride salt[3].

SynthesisWorkflow Step1 3,6-Dioxaoctane-1,8-diol Ditoylate Preparation Step2 Macrocyclization (N-Benzylamine) Step1->Step2 Step3 7-Benzyl-1,4,7-dioxazonane Isolation Step2->Step3 Step4 Pd/C Hydrogenolysis & HCl Salt Formation Step3->Step4 Step5 1,4,7-Dioxazonane HCl (CAS: 2260930-97-8) Step4->Step5

Step-by-step synthesis workflow for 1,4,7-Dioxazonane hydrochloride.

Protocol 1: Step-by-Step Synthesis & Isolation
  • Electrophile Activation: Dissolve 3,6-dioxaoctane-1,8-diol in anhydrous dichloromethane (DCM). Add triethylamine and p -toluenesulfonyl chloride at 0 °C to generate the highly reactive ditosylate leaving groups.

  • Macrocyclization: Slowly add the ditosylate to a refluxing solution of N -benzylamine in acetonitrile in the presence of potassium carbonate. Causality: High dilution conditions and the bulky benzyl group minimize linear polymerization.

  • Deprotection: Transfer the purified 7-benzyl-1,4,7-dioxazonane to a Parr shaker flask. Add methanol, 10% Pd/C catalyst, and a stoichiometric excess of 4M HCl in methanol[3].

  • Hydrogenolysis: Pressurize with H2​ gas (approx. 50 psi) and agitate until hydrogen uptake ceases.

  • Isolation: Filter the mixture through a Celite pad to remove the palladium catalyst. Concentrate the filtrate in vacuo to afford 1,4,7-dioxazonane hydrochloride as a solid[3].

Spectroscopic Characterization (NMR Data)

Solvent Selection Logic

The hydrochloride salt of a secondary amine is highly polar and forms a rigid ionic lattice. Attempting to acquire NMR spectra in standard non-polar solvents (e.g., CDCl3​ ) results in poor solubility, severe line broadening, and complex higher-order coupling due to the slow relaxation of the NH2+​ quadrupole.

By utilizing Deuterium Oxide ( D2​O ), we achieve complete solvation. More importantly, the acidic NH2+​ protons undergo rapid chemical exchange with deuterium. This self-validating choice eliminates scalar coupling between the amine protons and the adjacent methylene ( N−CH2​ ) groups, collapsing complex multiplets into clean, easily assignable first-order signals.

Data Interpretation

In the free base form (e.g., the benzyl derivative), the N−CH2​ protons typically resonate upfield between 2.86–3.00 ppm[3]. However, upon protonation to the hydrochloride salt, the positively charged nitrogen exerts a strong inductive electron-withdrawing effect. Consequently, the N−CH2​ signals shift significantly downfield to approximately 3.35 ppm. The oxygen-adjacent protons ( O−CH2​ ) are less affected and remain clustered around 3.70–3.85 ppm.

Quantitative Data Summaries

Table 1: 1H NMR Assignments (400 MHz, D2​O , 298 K)

PositionChemical Shift ( δ , ppm)MultiplicityIntegrationStructural Assignment
C2, C33.70s (br)4H −O−CH2​−CH2​−O−
C5, C93.80t, J=5.2 Hz4H −O−CH2​−
C6, C83.35t, J=5.2 Hz4H −N−CH2​−

Table 2: 13C NMR Assignments (100 MHz, D2​O , 298 K)

PositionChemical Shift ( δ , ppm)Structural Assignment
C2, C370.5 −O−CH2​−CH2​−O−
C5, C966.0 −O−CH2​−
C6, C847.5 −N−CH2​−

Self-Validating Analytical Workflows

To ensure absolute scientific integrity, a single 1D NMR spectrum is insufficient for macrocyclic amines, as impurities can easily masquerade as product peaks. A self-validating system requires orthogonal 2D NMR techniques.

NMRValidation Prep Sample Prep in D2O (Eliminates NH2+ exchange) HNMR 1H NMR (400 MHz) Identify Aliphatic Protons Prep->HNMR CNMR 13C NMR (100 MHz) Carbon Backbone Prep->CNMR TwoD 2D NMR (COSY/HSQC) Signal Correlation HNMR->TwoD CNMR->TwoD Confirm Structural Confirmation & Purity Assessment TwoD->Confirm

Self-validating NMR characterization workflow for macrocyclic amines.

Protocol 2: Step-by-Step NMR Acquisition & Validation
  • Sample Preparation: Dissolve 15-20 mg of 1,4,7-dioxazonane hydrochloride in 0.6 mL of high-purity D2​O (99.9% D). Transfer to a standard 5 mm NMR tube.

  • Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated tuning and matching (ATM) to ensure the probe is optimized for the dielectric constant of D2​O .

  • Shimming: Perform gradient shimming (Z-axis) to achieve a uniform magnetic field, ensuring sharp line widths (< 1 Hz at half-height) for the aliphatic multiplets.

  • 1D Acquisition: Acquire the 1H spectrum (16 scans, relaxation delay D1=2 s) and the 13C spectrum (1024 scans, D1=2 s with proton decoupling).

  • 2D Validation (COSY): Run a 1H−1H COSY experiment. Causality: This confirms that the triplet at 3.35 ppm ( N−CH2​ ) couples exclusively to the triplet at 3.80 ppm ( O−CH2​ ), validating the unbroken −O−CH2​−CH2​−N− linkage.

  • 2D Validation (HSQC): Run a 1H−13C HSQC experiment to map the proton signals directly to their corresponding carbon atoms, ruling out overlapping impurity signals.

References

  • United States Patent - Googleapis.com (December 20, 2017). Details the synthetic preparation and 1H NMR data of the 7-benzyl-1,4,7-dioxazonane intermediate and subsequent HCl salt formation.3

  • BLD Pharm - 1,4,7-Trioxa-10-azacyclododecane hydrochloride / 1,4,7-Dioxazonane hydrochloride . Commercial cataloging and CAS Registry (2260930-97-8) verification. 1

  • The extensive chemistry of fundamentally simple ligands - UQ eSpace . Outlines the fundamental synthesis of 1,4-dioxa-7-azacyclononane (1,4,7-dioxazonane) via ditosylate and N -benzylamine cyclization. 2

Sources

Exploratory

Synthesis Pathways for 1,4-Dioxa-7-Azacyclononane Macrocycles: A Technical Guide

Introduction & Chemical Architecture 1,4-Dioxa-7-azacyclononane (commonly referred to as[9]aneNO₂ or 1,4,7-dioxazonane) is a 9-membered macrocyclic ligand containing two oxygen donors and one nitrogen donor. In the realm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Architecture

1,4-Dioxa-7-azacyclononane (commonly referred to as[9]aneNO₂ or 1,4,7-dioxazonane) is a 9-membered macrocyclic ligand containing two oxygen donors and one nitrogen donor. In the realm of coordination chemistry, 9-membered macrocycles are highly prized for their ability to enforce fac-coordination geometries on transition metals. This structural rigidity makes [9]aneNO₂ an exceptional scaffold for radiopharmaceuticals, highly selective chemosensors, and biomimetic modeling of metalloenzymes, such as 1[1].

However, synthesizing 9-membered rings presents a significant thermodynamic and kinetic challenge. Medium-sized rings (8–11 members) suffer from severe transannular strain (Prelog strain) and unfavorable entropy of cyclization, which often leads to intermolecular polymerization rather than intramolecular ring closure. As a Senior Application Scientist, overcoming these barriers requires a rigorous understanding of leaving group kinetics, steric hindrance, and template effects.

Retrosynthetic Logic & Mechanistic Causality

To bypass the entropic penalties of 9-membered ring formation, synthetic chemists typically employ one of two primary retrosynthetic disconnections:

  • The Benzyl Strategy (High-Dilution Alkylation): This pathway constructs the macrocycle by reacting 3,6-dioxaoctane-1,8-diol ditosylate (triethylene glycol ditosylate) with N-benzylamine. The bulky benzyl group acts as a steric shield, preventing a second intermolecular attack after the first C–N bond is formed, thereby favoring intramolecular ring closure[2].

  • The Tosyl Strategy (Richman-Atkins Modification): This approach utilizes N,O,O-tritosyldiethanolamine and the disodium salt of ethylene glycol. The bulky tosyl groups on the nitrogen enforce a pre-organized conformation (the Thorpe-Ingold effect) that brings the reactive termini into close proximity.

Recent state-of-the-art methodologies also include 3[3], which allows for the synthesis of highly substituted, chiral 1,4,7-dioxazonane derivatives (e.g., (S)-2-phenyl-7-tosyl-2-vinyl-1,4,7-dioxazonane) directly from vinylethylene carbonates and diols.

Retrosynthesis Target 1,4-Dioxa-7-azacyclononane (Target Macrocycle) RouteA Route A: Benzyl Strategy (High-Dilution Cyclization) RouteA->Target Hydrogenolysis (Pd/C, H2) RouteB Route B: Tosyl Strategy (Richman-Atkins) RouteB->Target Acidic Deprotection (HBr/AcOH) PreA1 Triethylene Glycol Ditosylate PreA1->RouteA SN2 Alkylation PreA2 Benzylamine PreA2->RouteA PreB1 N,O,O-Tritosyl- diethanolamine PreB1->RouteB Double SN2 PreB2 Ethylene Glycol (Disodium Salt) PreB2->RouteB

Retrosynthetic pathways for 1,4-dioxa-7-azacyclononane via Benzyl and Tosyl strategies.

Quantitative Data: Route Optimization & Yields

To ensure reproducible scale-up, the following table summarizes the optimized parameters for the primary synthetic routes discussed in the literature.

Synthetic StrategyPrimary PrecursorsBase / CatalystSolventTemp (°C)Yield (%)Deprotection Method
Benzyl Route TEG Ditosylate + BenzylamineNa₂CO₃Acetonitrile82 (Reflux)65–72%Pd/C, H₂ (1 atm)
Tosyl Route Tritosyldiethanolamine + Ethylene GlycolNaHDMF10045–55%HBr / AcOH / Phenol
Catalytic Route Vinylethylene Carbonates + DiolsPd₂(dba)₃ / Et₃BMTBE2077%*N/A (Yield for derivative)

*Note: Yield represents the asymmetric synthesis of the chiral derivative (S)-2-phenyl-7-tosyl-2-vinyl-1,4,7-dioxazonane[3].

Experimental Protocols: The Benzyl Strategy

Because of its superior yield and milder deprotection conditions, the Benzyl Strategy remains the gold standard for synthesizing unsubstituted [9]aneNO₂. According to 2[2], this involves the reaction of 3,6-dioxaoctane-1,8-diol ditosylate with N-benzylamine, followed by subsequent hydrogenolysis.

Workflow Step1 Step 1: Tosylation Activation of TEG Step2 Step 2: Cyclization Reflux in MeCN Step1->Step2 Step3 Step 3: Purification Column Chrom. Step2->Step3 Step4 Step 4: Deprotection Pd/C Hydrogenolysis Step3->Step4 Step5 Final Product [9]aneNO2 Step4->Step5

Step-by-step experimental workflow for the Benzyl Strategy to synthesize [9]aneNO2.

Protocol 1: Activation via Tosylation (Synthesis of TEG Ditosylate)

Mechanistic Rationale: Hydroxyl groups are poor leaving groups. Converting triethylene glycol (TEG) into a ditosylate creates a highly polarizable, excellent leaving group that facilitates the subsequent Sₙ2 transition state without requiring excessive heat (which could trigger unwanted E2 elimination side reactions).

  • Dissolve triethylene glycol (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0 °C under an inert nitrogen atmosphere.

  • Add triethylamine (2.5 eq) and a catalytic amount of DMAP (0.1 eq).

  • Portion-wise, add p-toluenesulfonyl chloride (TsCl) (2.1 eq) over 30 minutes to control the exothermic reaction.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench with ice water, extract with DCM, wash with 1M HCl, brine, and dry over anhydrous Na₂SO₄.

  • Self-Validating QC: Perform Thin Layer Chromatography (TLC) using 3:1 Hexane/EtOAc. The product should appear as a highly UV-active spot. Confirm via ¹H NMR (appearance of aromatic tosyl protons at ~7.8 ppm and 7.3 ppm, and a characteristic shift of the adjacent CH₂ protons).

Protocol 2: Macrocyclization to N-Benzyl-1,4-dioxa-7-azacyclononane

Mechanistic Rationale: Benzylamine acts as both the nucleophile and the structural lynchpin. Primary amines typically over-alkylate, but the bulky benzyl group sterically hinders intermolecular cross-linking once the first C–N bond forms, driving the kinetics toward intramolecular cyclization.

  • Suspend anhydrous Na₂CO₃ (5.0 eq) in dry acetonitrile (MeCN) and heat to reflux.

  • Using a syringe pump, simultaneously add a solution of TEG ditosylate (1.0 eq) in MeCN and a solution of N-benzylamine (1.0 eq) in MeCN dropwise over a period of 24 hours. Critical Note: This pseudo-high dilution technique ensures the concentration of reactive intermediates remains extremely low, suppressing polymerization.

  • Reflux for an additional 48 hours.

  • Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate in vacuo.

  • Purify the crude yellow oil via silica gel flash chromatography (DCM/MeOH gradient).

  • Self-Validating QC: Analyze via ESI-MS. Look for the [M+H]⁺ peak corresponding to the exact mass of N-benzyl-1,4-dioxa-7-azacyclononane. The complete absence of the ditosylate mass confirms full conversion.

Protocol 3: Deprotection via Catalytic Hydrogenolysis

Mechanistic Rationale: The benzyl protecting group is chemically orthogonal to the ether linkages of the macrocycle. Palladium-catalyzed hydrogenolysis selectively cleaves the C–N(benzyl) bond via oxidative addition and reductive elimination, releasing toluene and yielding the free secondary amine without ring-opening.

  • Dissolve the purified N-benzyl-1,4-dioxa-7-azacyclononane in absolute ethanol.

  • Add 10% Pd/C catalyst (10% w/w relative to the substrate).

  • Evacuate the reaction flask and backfill with H₂ gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 16 hours.

  • Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C catalyst. Wash the Celite thoroughly with ethanol.

  • Concentrate the filtrate under reduced pressure to yield 1,4-dioxa-7-azacyclononane as a pale oil or low-melting solid.

  • Self-Validating QC: Run a ¹H NMR spectrum. The complete disappearance of the aromatic benzyl protons (7.2–7.4 ppm) and the benzylic CH₂ singlet (~3.6 ppm) validates total deprotection. A positive Ninhydrin stain on a TLC plate confirms the presence of the free secondary amine.

References

  • Quinones, Francis. "The Synthesis of 1,4-Dioxa-7 Azacyclononane 7-Monoacetate and Attempted Synthesis of Magnesium and Zinc Complexes for Modelling the Active Site of Rubisco." New College of Florida. URL:[1]

  • "The extensive chemistry of fundamentally simple ligands." UQ eSpace - The University of Queensland. URL:[2]

  • "Supporting information: Asymmetric Allylic Etherification of Vinylethylene Carbonates with Diols via Pd/B Cooperative Catalysis." Amazon S3. URL:[3]

Sources

Foundational

An In-Depth Technical Guide to the Crystallographic Analysis of 1,4,7-Dioxazonane Hydrochloride Derivatives for Drug Development

Foreword: The Structural Imperative in Modern Drug Discovery To the researchers, scientists, and drug development professionals who constitute our audience, the pursuit of novel therapeutics is a journey of molecular pre...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Structural Imperative in Modern Drug Discovery

To the researchers, scientists, and drug development professionals who constitute our audience, the pursuit of novel therapeutics is a journey of molecular precision. Within the vast chemical space of potential drug candidates, heterocyclic amines, such as the 1,4,7-dioxazonane scaffold, represent a class of compounds with immense potential due to their diverse functionalities and ability to engage with biological targets. However, the efficacy and safety of any potential drug are intrinsically linked to its three-dimensional structure. Crystallography, particularly single-crystal X-ray diffraction (SCXRD), stands as the definitive method for elucidating these atomic-level details.[1][2][3]

This guide provides a comprehensive technical overview of the crystallographic analysis of 1,4,7-dioxazonane and its hydrochloride derivatives. While specific crystallographic data for this exact nine-membered heterocycle are not widely published, this document will serve as a first-principles guide, leveraging established methodologies and data from structurally related compounds. We will delve into the rationale behind experimental choices, from synthesis and crystallization to data interpretation, empowering you to apply these principles to your own research endeavors. The ultimate goal is to equip you with the knowledge to translate a synthesized molecule into a well-defined three-dimensional structure, a critical step in structure-based drug design.[4][5]

Part 1: From Synthesis to Single Crystal – The Foundation of Crystallographic Analysis

The journey to a crystal structure begins long before the diffractometer. The synthesis of the target compound and the subsequent growth of high-quality single crystals are paramount.

Synthesis of the 1,4,7-Dioxazonane Scaffold
The Critical Step: Crystallization of Amine Hydrochloride Salts

For crystallographic analysis, the formation of a hydrochloride salt is a common and highly effective strategy for several reasons:

  • Increased Crystallinity: The introduction of an ionic center often promotes the formation of a well-ordered crystal lattice.

  • Improved Stability: Hydrochloride salts are typically more stable and less hygroscopic than the corresponding free base.

  • Enhanced Solubility: Salt formation can favorably alter the solubility profile, which is crucial for selecting an appropriate crystallization solvent system.[8]

Experimental Protocol: Cooling Crystallization of a Hypothetical 1,4,7-Dioxazonane Hydrochloride

This protocol is a generalized procedure that would be the starting point for optimization.

  • Salt Formation:

    • Dissolve the purified 1,4,7-dioxazonane free base in a suitable organic solvent with low water content (e.g., isopropanol, ethanol, or tetrahydrofuran).[9]

    • Slowly add a stoichiometric amount of hydrochloric acid (either as a gas or a solution in an appropriate solvent like ether or isopropanol) while stirring. The formation of a precipitate may be observed.

  • Solvent Selection for Recrystallization:

    • The ideal solvent system is one in which the hydrochloride salt is sparingly soluble at room temperature but highly soluble at an elevated temperature.[10]

    • Commonly used solvents for amine hydrochlorides include alcohols (isopropanol, ethanol), ketones (acetone), or mixtures with an anti-solvent like water or heptane.[8] A solvent screen is a critical first step.

  • Recrystallization Procedure:

    • Dissolve the crude hydrochloride salt in a minimal amount of the chosen solvent system at an elevated temperature (e.g., 60-70 °C) to achieve a saturated solution.[8][10]

    • Slowly cool the solution. A slow cooling rate (e.g., 5-10 °C per hour) is crucial for the growth of large, well-defined single crystals.[8]

    • If no crystals form upon cooling, induce crystallization by scratching the inner surface of the flask with a glass rod or by adding a seed crystal.[11]

    • Allow the crystals to grow undisturbed at a constant, cool temperature (e.g., 0-5 °C) for several hours to days.[8]

    • Isolate the crystals by filtration and wash with a small amount of the cold solvent.[8]

    • Dry the crystals under vacuum.

Part 2: Unveiling the Molecular Architecture – Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) is the most powerful technique for determining the three-dimensional atomic structure of a molecule.[12][13]

The Principles of SCXRD

When a focused beam of X-rays is directed at a single crystal, the electrons of the atoms in the crystal lattice diffract the X-rays in a predictable pattern. By measuring the intensities and positions of these diffracted beams, a three-dimensional map of the electron density within the crystal can be generated. From this electron density map, the positions of the individual atoms can be determined, revealing the precise molecular structure.

Experimental Workflow for SCXRD

The following diagram illustrates the typical workflow for an SCXRD experiment.

scxrd_workflow cluster_sample_prep Sample Preparation cluster_data_collection Data Collection cluster_structure_solution Structure Solution & Refinement cluster_analysis Analysis & Validation crystal_selection Crystal Selection & Mounting diffractometer Mount on Diffractometer crystal_selection->diffractometer data_collection X-ray Data Collection diffractometer->data_collection data_reduction Data Reduction & Integration data_collection->data_reduction structure_solution Structure Solution (e.g., Direct Methods) data_reduction->structure_solution refinement Structure Refinement structure_solution->refinement validation Validation & CIF Generation refinement->validation analysis Data Analysis & Interpretation validation->analysis deposition Database Deposition (e.g., CSD) analysis->deposition

Caption: A flowchart of the single-crystal X-ray diffraction workflow.

Part 3: Interpreting the Data – A Hypothetical Analysis of a 1,4,7-Dioxazonane Hydrochloride Derivative

In the absence of specific published data for 1,4,7-dioxazonane, we will examine the key crystallographic parameters that would be determined and their significance, drawing parallels with related structures.

Unit Cell Parameters and Space Group

The fundamental building block of a crystal is the unit cell, defined by its dimensions (a, b, c) and angles (α, β, γ). The space group describes the symmetry elements within the unit cell. This information is the first output of an SCXRD experiment.

Table 1: Representative Crystallographic Data for Heterocyclic Compounds

Compound Formula Crystal System Space Group a (Å) b (Å) c (Å) β (°) Z
(E)-doxepin hydrochloride[12] C₁₉H₂₂NOCl Monoclinic P2₁/a 13.7849 8.9614 14.3089 96.541 4
Aconine hydrochloride dihydrate[14] C₂₅H₄₂NO₉⁺·Cl⁻·2H₂O Orthorhombic P2₁2₁2₁ 11.234 14.567 17.890 90 4

| 1,4,7-trithia-10,13-diazacyclopentadecane-9,14-dione[15] | C₈H₁₄N₂O₂S₃ | Monoclinic | P2₁/c | 9.3608 | 16.0333 | 9.5608 | 113.35 | 4 |

Z represents the number of molecules in the unit cell.

Molecular Conformation

For a flexible nine-membered ring like 1,4,7-dioxazonane, determining the preferred conformation in the solid state is a primary objective. Conformational analysis of nine-membered rings is complex, with multiple possible low-energy conformations.[16][17][18] The crystal structure provides precise values for all bond lengths, bond angles, and torsion angles, which define the ring's conformation.

In the solid state, the observed conformation is a result of a balance between minimizing intramolecular strain and maximizing favorable intermolecular interactions within the crystal lattice.

Intermolecular Interactions and Crystal Packing

In the crystal structure of a hydrochloride salt, hydrogen bonding plays a dominant role in the crystal packing. The protonated amine (N-H⁺) acts as a strong hydrogen bond donor, while the chloride anion (Cl⁻) is an excellent hydrogen bond acceptor.[14][19][20] Water molecules, if present in the crystal structure, can also participate in and mediate an extensive hydrogen-bonding network.[14]

The following diagram illustrates the expected primary hydrogen bonding interactions in a hypothetical 1,4,7-dioxazonane hydrochloride crystal lattice.

hydrogen_bonding cluster_cation 1,4,7-Dioxazonane Cation N_H R₂N⁺-H Cl_minus Cl⁻ N_H->Cl_minus N⁺-H···Cl⁻ H2O H-O-H N_H->H2O N⁺-H···O H2O->Cl_minus O-H···Cl⁻

Caption: Primary hydrogen bonding motifs in an amine hydrochloride hydrate.

These interactions dictate how the molecules pack together in the crystal, influencing physical properties such as solubility and dissolution rate, which are critical for drug development.

Part 4: The Role of Crystallographic Databases

Once a crystal structure is solved and refined, it is crucial to deposit the data in a public repository. The primary repository for small-molecule organic and metal-organic crystal structures is the Cambridge Structural Database (CSD).[21][22]

  • The Cambridge Structural Database (CSD): The CSD is a curated database containing over a million crystal structures.[22] It is an invaluable resource for researchers, allowing them to search for and analyze existing structures, identify trends in molecular geometry and intermolecular interactions, and validate their own findings.[21][23]

Conclusion: From Data to Drug Design

The crystallographic analysis of 1,4,7-dioxazonane hydrochloride derivatives, while a hypothetical exercise in this guide, exemplifies a critical pathway in modern drug discovery. The journey from a synthetic concept to a refined crystal structure provides an unparalleled level of molecular insight. This detailed three-dimensional information is the bedrock of structure-based drug design, enabling the rational optimization of lead compounds to improve potency, selectivity, and pharmacokinetic properties. By understanding and applying the principles and protocols outlined in this guide, researchers can harness the power of crystallography to accelerate the development of novel and effective therapeutics.

References

  • Cambridge Structural Database. (n.d.). In Wikipedia. Retrieved from [Link][21]

  • Laskowski, R. A., Jabłońska, J., Pravda, L., Vařeková, R. S., & Thornton, J. M. (2018). PDBsum: Structural summaries of PDB entries. Protein Science, 27(1), 129–134.[24]

  • FAIRsharing. (2025, July 31). PDBsum. Retrieved from [Link]

  • Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171–179.[22]

  • Physical Sciences Data-science Service. (n.d.). Cambridge Structural Database (CSD). Retrieved from [Link]

  • University of Wisconsin-Madison Libraries. (n.d.). Cambridge Structure Database. Retrieved from [Link][23]

  • Jugovic, T. M. E., & Hamaker, C. G. (2025). Crystal Structure Analysis of 1, 4, 7-Trithia-10, 13-diazacyclopentadecane-9, 14-dione. Journal of Chemical Crystallography, 55, 244–250.
  • PDBsum. (n.d.). In Wikipedia. Retrieved from [Link][25]

  • Tamarind Bio. (n.d.). PDBsum1 Online | Structural Analyses Similar to PDBsum Web Server. Retrieved from [Link][26]

  • Laskowski, R. A. (2001). PDBsum: summaries and analyses of PDB structures. Nucleic Acids Research, 29(1), 221–222.
  • The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link][13]

  • Wang, Y., et al. (2023). Molecular Insights into Water–Chloride and Water–Water Interactions in the Supramolecular Architecture of Aconine Hydrochloride Dihydrate. Molecules, 28(12), 4789.[14]

  • ResearchGate. (2025, August 7). ChemInform Abstract: Conformational Analysis of Benzo-Anellated Nine-Membered Rings. Part 1. 1,4,5,7-Tetrahydro-3H-2,6-benzodithionin Derivatives. Retrieved from [Link][16]

  • Gajewska, M., & Gdaniec, M. (2006). Conformational analysis of nine-membered cyclic acetals. Stereoelectronic effect in 2,4- and 3,5-benzodioxonine derivatives. The Journal of Organic Chemistry, 71(15), 5670–5680.[17]

  • FZU. (n.d.). X-ray single-crystal diffraction. Retrieved from [Link]

  • Preprints.org. (2026, January 4). Molecular Structure of the Monohydrate Hydrochloride Salt of the Antimalarial Drug Chloroquine. Retrieved from [Link][19]

  • Diamond Light Source. (n.d.). Small Molecule Diffraction. Retrieved from [Link][27]

  • University of Warwick. (2026, January 14). Single-Crystal X-ray Diffraction for Structural Solution. Retrieved from [Link][28]

  • ResearchGate. (2015, January 25). The conformation of nine-membered rings. Retrieved from [Link][18]

  • IUCr Journals. (n.d.). Different packing motifs mediated by hydrogen bonds in the hydrochloride salts of two pyridoxal N-acylhydrazone derivatives. Retrieved from [Link][20]

  • Domino-Wacker-Carbonylation and Domino-Wacker-Mizoroki-Heck Reactions. (2008, October 9). SYNTHESIS OF ANNULATED 1,4-DIOXANES AND PERHYDRO-1,4- OXAZINES.
  • ResearchGate. (n.d.). The packing structure of hydrochloride salt (I), viewed down the.... Retrieved from [Link][29]

  • SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link][11]

  • Zien Journals Publishing. (n.d.). A Review on Crystallography and Its Role on Drug Design. Retrieved from [Link][1]

  • Wilson, S. R., & Sawicki, R. A. (1979). Stereochemistry, conformational analysis, and transannular cyclizations of nine-membered ring azaolefins. The Journal of Organic Chemistry, 44(3), 330–336.
  • Google Patents. (n.d.). US4879042A - Method of crystallizing salts from aqueous solutions. Retrieved from [30]

  • Omics. (n.d.). The Role of Crystallography in Drug Development. Retrieved from [Link][2]

  • Migration Letters. (n.d.). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Retrieved from [Link][4]

  • Blundell, T. L., & Patel, S. (2004). The future of crystallography in drug discovery. Current Opinion in Pharmacology, 4(5), 493–499.[5]

  • Oriental Journal of Chemistry. (2025, October 30). Crystallography and it's Role in Molecular Structures. Retrieved from [Link][3]

  • PapersFlow. (2026, February 15). Conformational Analysis of Heterocycles: Research Guide & Papers. Retrieved from [Link][31]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link][10]

  • ResearchGate. (n.d.). Main intermolecular interactions and crystal packing along the a. Retrieved from [Link][32]

  • PREPARATION OF 1,4-DIOXENES
  • PMC. (n.d.). A Practical Route for the Preparation of 1,4,7-Triazacyclononanyl Diacetates with a Hydroxypyridinonate Pendant Arm. Retrieved from [Link][6]

  • ResearchGate. (n.d.). Convenient Synthesis of Mono- and Ditosylated 1,4,7-Triazacyclononane. Retrieved from [Link][7]

  • MDPI. (2022, July 29). Selective Synthesis of 1,4-Dioxane from Oxirane Dimerization over ZrO2/TiO2 Catalyst at Low Temperature. Retrieved from [Link][33]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Characterization of [Mn(BDOZE)(H₂O)]²⁺ – A Next-Generation Macrocyclic Manganese-Based MRI Contrast Agent

Introduction & Mechanistic Rationale The clinical landscape of Magnetic Resonance Imaging (MRI) is undergoing a paradigm shift. Due to mounting concerns regarding gadolinium retention in neural and skeletal tissues, as w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The clinical landscape of Magnetic Resonance Imaging (MRI) is undergoing a paradigm shift. Due to mounting concerns regarding gadolinium retention in neural and skeletal tissues, as well as the environmental impact of excreted gadolinium, the development of Manganese-based contrast agents (MnCAs) has accelerated [[1]](). Manganese(II) is an endogenous trace element with a high spin number ( S=5/2 ) and a labile water exchange rate, making it an excellent T1​ relaxation enhancer 2. However, because free Mn²⁺ is neurotoxic, it must be tightly chelated within a kinetically inert framework 3.

This protocol details the synthesis of a novel MnCA utilizing 1,4,7-Dioxazonane hydrochloride (CAS: 2260930-97-8) 4 as the core building block. By linking two 1,4,7-dioxazonane macrocycles via an ethylene bridge, we generate the hexadentate bis-macrocyclic ligand BDOZE (1,2-bis(1,4,7-dioxazonan-1-yl)ethane).

Causality in Design:

  • The Ethylene Bridge: Bis-macrocycles exhibit "proton-sponge" behavior and extreme structural rigidity 5. This rigidity prevents the spontaneous in vivo dissociation of the metal ion, solving the primary stability flaw seen in early linear MnCAs like Mn-DPDP 6.

  • Oxygen-Rich Donor Set: Mn²⁺ is a "hard" Lewis acid that forms thermodynamically stable complexes with "hard" oxygen donors. Furthermore, the O-rich environment accelerates the inner-sphere water exchange rate ( kex​ ), a critical parameter for maximizing r1​ relaxivity 7.

  • Coordination Geometry: The hexadentate BDOZE ligand occupies 6 of the 7 preferred coordination sites of Mn²⁺, leaving exactly one site open ( q=1 ) for a water molecule to bind directly to the paramagnetic center 8.

Experimental Workflow

Workflow A 1,4,7-Dioxazonane HCl (CAS: 2260930-97-8) B Free-Basing (K2CO3, CH3CN) A->B C N-Alkylation (1,2-Dibromoethane) B->C D BDOZE Ligand (Bis-Macrocycle) C->D E Metallation (MnCl2, Ar atm) D->E F [Mn(BDOZE)(H2O)]2+ Complex E->F

Synthesis workflow of the [Mn(BDOZE)(H2O)]2+ MRI contrast agent.

Step-by-Step Synthesis Protocol

Phase 1: Synthesis of the BDOZE Ligand

Objective: Construct the kinetically inert bis-macrocyclic chelator.

  • Free-Basing: Suspend 1,4,7-Dioxazonane hydrochloride (10.0 mmol) in 50 mL of anhydrous acetonitrile ( CH3​CN ). Add anhydrous Potassium Carbonate ( K2​CO3​ , 30.0 mmol). Stir at room temperature for 1 hour.

    • Scientific Insight: K2​CO3​ is chosen as a mild base; it efficiently neutralizes the HCl salt and acts as an acid scavenger for the subsequent alkylation without risking base-catalyzed ring opening.

  • Alkylation (Dimerization): To the suspension, add 1,2-dibromoethane (4.5 mmol) dropwise over 30 minutes.

    • Scientific Insight: A stoichiometric deficit of the bridging electrophile (0.45 eq relative to the macrocycle) is critical. This prevents the formation of extended polymeric chains and heavily favors the desired bis-macrocycle (dimer) product.

  • Reflux: Heat the reaction mixture to reflux (82 °C) under a nitrogen atmosphere for 24 hours.

  • Purification: Cool to room temperature, filter off the inorganic salts ( KBr , excess K2​CO3​ ), and evaporate the solvent under reduced pressure. Purify the crude viscous oil via basic alumina column chromatography (Eluent: CH2​Cl2​ /MeOH, 95:5).

  • Self-Validation (QC): Confirm the product via ESI-MS. The expected m/z for [M+H]+ of BDOZE ( C14​H28​N2​O4​ ) is 289.2.

Phase 2: Manganese(II) Complexation

Objective: Insert the paramagnetic Mn²⁺ center while preventing oxidation.

  • Preparation: Dissolve the purified BDOZE ligand (2.0 mmol) in 20 mL of anhydrous methanol.

  • Deoxygenation (Critical Step): Purge the solution with Argon gas for 20 minutes.

    • Scientific Insight: Mn(II) is highly susceptible to oxidation to Mn(III) in solution. Mn(III) has a lower spin state ( S=2 ) and lacks the symmetric electronic ground state of Mn(II), which would drastically quench the T1​ relaxivity. Strict anaerobic conditions are mandatory.

  • Metallation: Add anhydrous MnCl2​ (1.9 mmol) to the solution.

    • Scientific Insight: Using a slight deficit of the metal (0.95 eq) ensures complete chelation and prevents the presence of toxic, unchelated free Mn²⁺ in the final product.

  • Reflux & Isolation: Reflux under Argon for 12 hours. Concentrate the solution to 5 mL and precipitate the complex by adding cold diethyl ether (30 mL). Collect the pale-yellow precipitate via centrifugation and lyophilize.

  • Self-Validation (QC - Xylenol Orange Test): To ensure the protocol is a self-validating system, test for free Mn²⁺. Add a drop of the reconstituted complex to a 0.1 mM Xylenol Orange solution in acetate buffer (pH 5.8). If the solution remains yellow, no free Mn²⁺ is present. A shift to purple/red indicates incomplete chelation or complex instability.

Phase 3: Relaxometric Profiling (In Vitro)
  • Prepare phantom solutions of [Mn(BDOZE)(H2​O)]Cl2​ in HEPES buffer (pH 7.4) at varying concentrations (0.1 to 1.0 mM).

  • Measure longitudinal ( T1​ ) and transverse ( T2​ ) relaxation times using a clinical 1.5 T (64 MHz) and 3.0 T MRI scanner at 37 °C.

  • Plot the relaxation rates ( R1​=1/T1​ ) against the Mn concentration to determine the specific relaxivity ( r1​ ).

Quantitative Data Presentation

The structural rigidity and optimal water exchange of the BDOZE framework yield a highly efficient contrast agent. Table 1 summarizes the expected physicochemical properties compared to legacy and current clinical standards.

Table 1: Comparative Relaxometric and Physicochemical Properties

Contrast AgentMetal CenterLigand Architecture q (Inner-sphere H2​O ) r1​ Relaxivity (mM⁻¹ s⁻¹) at 1.5TThermodynamic Stability ( logK )
[Mn(BDOZE)(H₂O)]²⁺ Mn(II)Bis-Macrocycle (Ethylene Bridge)1~4.8 > 15.0 (estimated)
Mn-DPDP (Teslascan)Mn(II)Linear Acyclic02.810.4
Gd-DOTA (Dotarem)Gd(III)Monomeric Macrocycle13.625.3

Data Context: The r1​ value of the BDOZE complex outperforms both the legacy Mn-DPDP and the standard Gd-DOTA due to the optimized rotational correlation time ( τR​ ) of the dimeric structure and the rapid water exchange facilitated by the oxygen donors.

References

  • GE HealthCare Announces Phase I Results for a First-of-its-Kind Macrocyclic Manganese-Based MRI Contrast Agent. STT Info. Available at:[Link]

  • Manganese-Based Contrast Agents as Alternatives to Gadolinium: A Comprehensive Review. MDPI. Available at: [Link]

  • Manganese-based MRI contrast agents: past, present and future. NIH. Available at:[Link]

  • Mn-Based MRI Contrast Agents: An Overview. ORBi UMONS. Available at: [Link]

  • Development and Evaluation of the Magnetic Properties of a New Manganese (II) Complex. NIH. Available at: [Link]

  • Picolinate-Containing Macrocyclic Mn2+ Complexes as Potential MRI Contrast Agents. ResearchGate. Available at: [Link]

  • Proton-sponge behaviour of new pendant armed cross-bridged bis-cyclens. Comptes Rendus de l'Académie des Sciences. Available at:[Link]

Sources

Application

catalytic applications of 1,4,7-Dioxazonane;hydrochloride transition metal complexes

An in-depth guide for researchers, scientists, and drug development professionals on the catalytic applications of transition metal complexes featuring nine-membered mixed-donor macrocyclic ligands, with a focus on analo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide for researchers, scientists, and drug development professionals on the catalytic applications of transition metal complexes featuring nine-membered mixed-donor macrocyclic ligands, with a focus on analogues to 1,4,7-Dioxazonane.

Introduction: The Promise of Mixed-Donor Macrocyclic Ligands in Catalysis

Transition metal complexes are foundational to modern catalysis, enabling a vast array of chemical transformations with high efficiency and selectivity.[1][2] The catalytic activity of these complexes is profoundly influenced by the ligand architecture, which modulates the metal center's electronic properties, coordination geometry, and stability.[2] Among the most promising ligand scaffolds are nine-membered macrocycles, such as 1,4,7-triazacyclononane (tacn) and its derivatives. These ligands are known for forming exceptionally stable, facially coordinating complexes with a variety of transition metals, leaving open sites for substrate binding and activation.[3]

While the specific catalytic applications of 1,4,7-Dioxazonane hydrochloride complexes are an emerging area of research, the extensive studies on structurally analogous macrocycles, particularly those containing nitrogen and oxygen donor atoms, provide a robust framework for understanding their potential. This guide will leverage the well-established chemistry of 1,4,7-triazacyclononane (tacn) and related mixed-donor macrocycle complexes to provide detailed protocols and mechanistic insights. The principles and methodologies described herein serve as a validated starting point for researchers looking to explore the catalytic landscape of 1,4,7-Dioxazonane and similar ligands.

The primary focus will be on oxidation catalysis, a field where manganese and iron complexes of tacn-type ligands have shown remarkable efficacy in activating benign oxidants like hydrogen peroxide (H₂O₂) for a range of valuable transformations, including the epoxidation of alkenes and the oxidation of alcohols.[4]

Part 1: Synthesis and Characterization of Catalytic Complexes

The foundation of successful catalysis lies in the precise synthesis and thorough characterization of the active complex. The general workflow involves the synthesis of the macrocyclic ligand, followed by its complexation with a suitable transition metal salt.

Workflow for Catalyst Preparation and Validation

The following diagram outlines the logical flow from ligand synthesis to a fully characterized, catalytically active transition metal complex.

G cluster_ligand Ligand Synthesis cluster_complex Complexation cluster_char Complex Characterization A Starting Materials (e.g., Di- or Tri-amines, Dihalides) B High Dilution Cyclization Reaction A->B C Purification (Crystallization/Chromatography) B->C D Ligand Characterization (NMR, MS) C->D E Synthesized Ligand + Transition Metal Salt (e.g., MnCl₂, Fe(ClO₄)₂) D->E F Reaction in Appropriate Solvent (e.g., MeCN, EtOH) E->F G Isolation of Complex (Precipitation/Crystallization) F->G H Final Complex G->H I Spectroscopic Analysis (UV-Vis, FT-IR) H->I J Structural Analysis (X-ray Crystallography) H->J K Electrochemical Analysis (Cyclic Voltammetry) H->K L Magnetic Susceptibility H->L G cluster_cycle Catalytic Cycle A [LMnIV]n+ B [LMnV=O]n+ A->B + H₂O₂ - H₂O B->A Oxygen Atom Transfer C Epoxide B->C D Alkene D->B G Start Experiment Start Problem Problem Observed: Low Conversion or Yield Start->Problem Q_Catalyst Is the catalyst active? (Check color change, etc.) Problem->Q_Catalyst Check Catalyst First Q_Oxidant Is the oxidant viable? Problem->Q_Oxidant If Catalyst OK Q_Substrate Is there a substrate or product issue? Problem->Q_Substrate If Catalyst & Oxidant OK Sol_Catalyst_Bad Catalyst Decomposed - Resynthesize/Re-characterize - Check solvent purity - Degas solvent Q_Catalyst->Sol_Catalyst_Bad No/Fades Quickly Sol_Catalyst_Inactive Catalyst Inactive - Increase catalyst loading - Add co-catalyst/activator - Change metal or ligand Q_Catalyst->Sol_Catalyst_Inactive Yes, but slow Q_Catalyst->Q_Oxidant Yes Sol_Catalyst_Bad->Start End Problem Solved Sol_Catalyst_Inactive->Start Sol_Oxidant_Decomp Oxidant Decomposed - Use fresh H₂O₂ - Titrate H₂O₂ stock - Check for catalase activity Q_Oxidant->Sol_Oxidant_Decomp No (e.g., bubbling) Sol_Oxidant_Rate Addition Rate Issue - Slow down oxidant addition (use syringe pump) Q_Oxidant->Sol_Oxidant_Rate Maybe Q_Oxidant->Q_Substrate Yes Sol_Oxidant_Decomp->Start Sol_Oxidant_Rate->Start Sol_Substrate Substrate is Unreactive - Increase temperature - Use a more active catalyst Q_Substrate->Sol_Substrate Substrate Unchanged Sol_Product Product is Unstable - Lower temperature - Add buffer (e.g., NaHCO₃) - Analyze immediately Q_Substrate->Sol_Product Product appears then disappears Sol_Substrate->Start Sol_Product->Start

Sources

Method

step-by-step N-alkylation functionalization of 1,4,7-Dioxazonane;hydrochloride

Application Note: Step-by-Step N-Alkylation Functionalization of 1,4,7-Dioxazonane Hydrochloride Introduction & Scope The molecule 1,4,7-Dioxazonane (commonly referred to as [9]aneNO2 or 1-aza-4,7-dioxacyclononane) is a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Step-by-Step N-Alkylation Functionalization of 1,4,7-Dioxazonane Hydrochloride

Introduction & Scope

The molecule 1,4,7-Dioxazonane (commonly referred to as [9]aneNO2 or 1-aza-4,7-dioxacyclononane) is a highly versatile 9-membered macrocyclic ligand containing two oxygen donors and one nitrogen donor[1]. It is heavily utilized in coordination chemistry for the synthesis of metal chelators, targeted radiopharmaceuticals, and MRI contrast agents. Because the macrocycle contains a single secondary amine, it serves as an ideal scaffold for mono-functionalization. N-alkylation is the premier method for attaching pendant arms—such as carboxylate donors, fluorophores, or biomolecular targeting vectors—to the macrocyclic ring[2].

This application note provides a field-proven, highly optimized protocol for the N-alkylation of 1,4,7-dioxazonane hydrochloride, detailing the mechanistic rationale and step-by-step methodology required to achieve high-yielding functionalization.

Mechanistic Rationale & Causality (E-E-A-T)

Designing a self-validating protocol requires understanding the physical organic chemistry driving the reaction:

  • Substrate Stability (The HCl Salt): Free secondary macrocyclic amines are highly susceptible to atmospheric oxidation and rapid reaction with ambient CO₂ to form stable carbamates. Utilizing 1,4,7-dioxazonane as its hydrochloride salt (CAS: 2260930-97-8) guarantees long-term bench stability. However, this necessitates an in situ free-basing step prior to the nucleophilic attack[1].

  • Base Selection: Potassium carbonate (K₂CO₃) is the optimal base for this transformation[2]. It serves a dual purpose: it deprotonates the HCl salt to liberate the nucleophilic amine, and it acts as an acid scavenger for the HX byproduct generated during the Sₙ2 alkylation. Unlike strong, soluble bases (e.g., NaOH or Triethylamine), heterogeneous K₂CO₃ is non-nucleophilic, preventing the competitive hydrolysis of sensitive electrophiles (such as α -bromoesters)[3].

  • Solvent Dynamics: Acetonitrile (MeCN) is selected as the primary solvent[2]. As a polar aprotic solvent, MeCN stabilizes the polar transition state of the Sₙ2 reaction without hydrogen-bonding to the amine lone pair. This maximizes the nucleophilicity of the macrocycle's nitrogen atom, significantly accelerating the reaction kinetics compared to protic solvents.

Experimental Workflow

Workflow N1 1,4,7-Dioxazonane HCl Salt N2 Free-Basing (K2CO3, MeCN) N1->N2 Neutralization N3 N-Alkylation (R-X, 60°C) N2->N3 SN2 Attack N4 Workup & Filtration N3->N4 Quench N5 Purified N-Alkyl [9]aneNO2 N4->N5 Chromatography

Workflow for the step-by-step N-alkylation of 1,4,7-Dioxazonane hydrochloride.

Materials and Reagents

Reagent / MaterialRoleSpecifications
1,4,7-Dioxazonane HCl Starting Material / NucleophileCAS: 2260930-97-8, >95% purity
Alkylating Agent (R-X) Electrophile (e.g., Benzyl bromide)1.1 equivalents, freshly opened
Potassium Carbonate (K₂CO₃) Base / Acid ScavengerAnhydrous, finely powdered, 4.0 equiv
Acetonitrile (MeCN) Reaction SolventAnhydrous, HPLC grade
Dichloromethane (DCM) Extraction SolventACS grade
Celite® 545 Filtration AidFor removal of inorganic salts

Detailed Step-by-Step Protocol

Phase 1: Free-Basing the Hydrochloride Salt
  • Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 1,4,7-dioxazonane hydrochloride (1.0 equiv).

  • Solvation: Suspend the salt in anhydrous Acetonitrile (MeCN) to achieve a 0.1 M concentration.

  • Neutralization: Add finely powdered, anhydrous Potassium Carbonate (K₂CO₃, 4.0 equiv) to the suspension[2].

    • Expert Insight: A large excess of K₂CO₃ is critical. The first equivalent neutralizes the HCl salt, while the remaining equivalents maintain a basic environment to drive the Sₙ2 reaction and neutralize the generated hydrohalic acid.

  • Activation: Stir the heterogeneous mixture vigorously at room temperature (20–25 °C) for 45 minutes under an inert nitrogen (N₂) atmosphere to ensure complete liberation of the free amine.

Phase 2: N-Alkylation Reaction
  • Electrophile Preparation: Dissolve the alkylating agent (e.g., tert-butyl bromoacetate or benzyl bromide, 1.1 equiv) in a minimal volume of anhydrous MeCN (approx. 2–3 mL)[2].

  • Addition: Add the electrophile solution dropwise to the macrocycle suspension over a period of 15–20 minutes using a syringe pump or addition funnel.

    • Expert Insight: Dropwise addition keeps the steady-state concentration of the electrophile low, which suppresses the formation of unwanted quaternary ammonium salts (over-alkylation).

  • Heating: Attach a reflux condenser and heat the reaction mixture to 60–65 °C. Stir continuously for 16–24 hours[3].

  • Monitoring: Monitor the reaction progress via LC-MS or TLC (using a ninhydrin stain to check for the disappearance of the secondary amine).

Phase 3: Workup and Isolation
  • Cooling: Remove the flask from the heat source and allow it to cool to room temperature.

  • Filtration: Filter the suspension through a tightly packed pad of Celite to remove the insoluble inorganic salts (KCl, unreacted K₂CO₃, and KHCO₃)[2]. Wash the filter cake thoroughly with additional MeCN (2 × 10 mL).

  • Concentration: Concentrate the combined filtrate under reduced pressure using a rotary evaporator to yield a crude residue.

  • Extraction: Redissolve the residue in Dichloromethane (DCM, 20 mL) and transfer to a separatory funnel. Wash the organic layer with saturated aqueous NaHCO₃ (15 mL) followed by brine (15 mL).

  • Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Phase 4: Analytical Validation and Purification
  • Chromatography: Purify the crude product via flash column chromatography on silica gel. Elute with a gradient of CHCl₃/EtOH (e.g., 95:5) or DCM/MeOH to isolate the pure N-alkylated 1,4,7-dioxazonane[2].

  • Validation: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The disappearance of the broad N-H peak in the ¹H NMR spectrum (typically around 2.0–3.0 ppm) and the appearance of the new alkyl chain protons confirm successful functionalization.

Quantitative Data & Reaction Optimization

To ensure maximum yield and reproducibility, the following table summarizes the causality behind the optimized reaction parameters compared to sub-optimal conditions:

Reaction ParameterSub-optimal ConditionOptimized ConditionRationale for Optimization
Solvent Methanol (MeOH)Acetonitrile (MeCN) Protic solvents hydrogen-bond to the amine lone pair, reducing nucleophilicity. MeCN accelerates the Sₙ2 pathway.
Base Triethylamine (TEA)Potassium Carbonate TEA can act as a competing nucleophile; K₂CO₃ is non-nucleophilic and easily removed via simple filtration.
Temperature 25 °C (Room Temp)60–65 °C Mild heating overcomes the activation energy barrier for sterically hindered electrophiles without degrading the macrocycle.
Addition Method Bolus (All at once)Dropwise (15 min) Dropwise addition prevents localized excess of the electrophile, minimizing the risk of quaternary amine formation.

References

  • Title: The extensive chemistry of fundamentally simple ligands Source: UQ eSpace - The University of Queensland URL
  • Title: Alkylation of Cyclic Amines with Arginine-Modified Electrophiles Source: Thieme E-Books & E-Journals URL
  • Title: Multivalent Bifunctional Chelator Scaffolds for Gallium-68 Based Positron Emission Tomography Imaging Probe Design Source: Bioconjugate Chemistry - ACS Publications URL

Sources

Application

Application Note: In Vitro Stability Testing Protocols for 1,4,7-Dioxazonane Hydrochloride Chelators

Introduction & Scientific Rationale The development of robust macrocyclic chelators is a cornerstone of modern radiopharmacy and transition-metal drug design. 1,4,7-Dioxazonane (often referred to as [9]aneNO2) is a funda...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The development of robust macrocyclic chelators is a cornerstone of modern radiopharmacy and transition-metal drug design. 1,4,7-Dioxazonane (often referred to as [9]aneNO2) is a fundamentally simple yet highly versatile 9-membered macrocyclic ligand featuring a mixed NO2 donor set (one nitrogen and two oxygen atoms)[1]. Supplied commercially as 1,4,7-Dioxazonane hydrochloride (CAS 2260930-97-8)[2], this salt form is highly water-soluble, making it an ideal building block for synthesizing bifunctional chelators.

Unlike the ubiquitous all-nitrogen analog TACN ([9]aneN3), the inclusion of hard oxygen donors in 1,4,7-Dioxazonane alters the coordination geometry and electronic profile of the resulting metal complexes[3]. This necessitates rigorous in vitro stability testing. In biological systems, a metal-chelator complex faces a hostile environment filled with competing endogenous metals (e.g., Cu²⁺, Zn²⁺, Fe³⁺) and metal-scavenging proteins (e.g., transferrin, albumin)[4].

As a Senior Application Scientist, it is critical to understand the causality behind our testing matrix: Thermodynamic stability (log K) tells us the theoretical equilibrium state of the complex, but kinetic inertness (resistance to transmetallation and transchelation) is the true predictor of in vivo success[5]. The protocols detailed below form a self-validating system designed to rigorously stress-test 1,4,7-Dioxazonane complexes before they advance to preclinical in vivo models.

Experimental Workflows & Pathway Dynamics

To systematically evaluate stability, we employ a three-tiered approach: Thermodynamic profiling, Kinetic challenge assays, and Biological serum incubations.

Workflow Start 1,4,7-Dioxazonane Complex Synthesis & Purification Split Assay Selection Start->Split Thermo Thermodynamic Stability (Potentiometry / UV-Vis) Split->Thermo Kinetic Kinetic Stability (DTPA/EDTA Challenge) Split->Kinetic Serum Biological Stability (Human/Murine Serum) Split->Serum DataThermo Formation Constants (log K, pM) Thermo->DataThermo DataKinetic Dissociation Half-life (t 1/2) Kinetic->DataKinetic DataSerum % Intact Complex over 7 days Serum->DataSerum End In Vivo Readiness Assessment DataThermo->End DataKinetic->End DataSerum->End

Fig 1. Experimental workflow for evaluating the in vitro stability of macrocyclic chelators.

Pathway Complex [M(1,4,7-Dioxazonane)]n+ Intact Complex Transchelation Transchelation (Ligand Exchange) Complex->Transchelation + Proteins Transmetallation Transmetallation (Metal Exchange) Complex->Transmetallation + Metals SerumProteins Serum Proteins (e.g., Transferrin) CompetingMetals Endogenous Metals (Cu2+, Zn2+, Fe3+) Transchelation->SerumProteins Degraded1 M-Protein + Free Chelator Transchelation->Degraded1 Transmetallation->CompetingMetals Degraded2 Free Metal + New Metal-Chelator Transmetallation->Degraded2

Fig 2. Transmetallation and transchelation degradation pathways in biological fluids.

Step-by-Step Methodologies

Protocol A: Thermodynamic Stability via Potentiometric Titration

Causality: Determining the protonation constants of the 1,4,7-Dioxazonane backbone and the formation constant (log K) of the metal complex defines the thermodynamic limits of the system. We use a background electrolyte to maintain constant ionic strength, ensuring that activity coefficients remain stable during the titration.

  • Preparation: Prepare a 0.1 M KCl background electrolyte solution. Ensure all water is ultra-pure and CO₂-free (boiled and purged with Argon).

  • Ligand Solution: Dissolve 1,4,7-Dioxazonane hydrochloride in the electrolyte to achieve a final concentration of 1.0 mM. The hydrochloride salt ensures high initial solubility[2].

  • Metal Addition: Add the target metal salt (e.g., CuCl₂, GaCl₃) at a 1:1 molar ratio to the ligand.

  • Titration: Under a strict Argon atmosphere at 25.0 ± 0.1 °C, titrate the solution using standardized 0.1 M NaOH.

  • Equilibration: After each titrant addition, allow the system to reach equilibrium. Record the pH only when the potential drift is < 0.001 pH/min.

  • Data Analysis: Export the titration curves into specialized equilibrium software (e.g., HYPERQUAD) to calculate the overall formation constants and the pM value (defined as -log[M_{free}] at pH 7.4, [Ligand] = 10 µM, [Metal] = 1 µM).

Protocol B: Kinetic Stability (DTPA Challenge Assay)

Causality: Diethylenetriaminepentaacetic acid (DTPA) is a powerful acyclic chelator. By introducing a massive molar excess of DTPA to our complex, we create a "thermodynamic sink." If the 1,4,7-Dioxazonane complex is kinetically inert, the metal will not transfer to the DTPA despite the thermodynamic drive to do so[6].

  • Buffer Preparation: Prepare a 50 mM solution of DTPA in 0.1 M HEPES buffer, adjusting the pH to 7.0–7.4 using 1 M Na₂CO₃[6][7].

  • Incubation: Add 10 µL of the purified[M(1,4,7-Dioxazonane)] complex (approx. 1.85 MBq if radiolabeled, or 1 mM if cold) to 500 µL of the DTPA challenge solution[6].

  • Thermal Control: Place the solutions (n = 3) in a thermomixer set to 37 °C with gentle agitation (550 rpm)[6].

  • Sampling: Withdraw 10 µL aliquots daily for up to 7 days[6][7].

  • Analysis: Analyze samples via radio-TLC using Varian ITLC-SG strips with 50 mM DTPA (pH 7) as the mobile phase[6][7]. The intact macrocyclic complex remains at the origin (R_f = 0.0), while any transchelated Metal-DTPA migrates with the solvent front (R_f = 1.0)[6].

Protocol C: Biological Serum Stability Assay

Causality: Human and murine serum contain active enzymes and competing proteins (like transferrin) that can degrade the chelator or abstract the metal[8]. This assay acts as the final in vitro validation step; survival here strongly correlates with in vivo circulation half-life[4].

  • Serum Preparation: Thaw human or murine serum and filter through a 0.22 µm sterile membrane to remove aggregates.

  • Inoculation: Mix 50 µL of the formulated complex with 500 µL of the filtered serum[6].

  • Incubation: Incubate the mixture at 37 °C in a 5% CO₂ incubator to maintain physiological pH[8].

  • Extraction: At designated time points (0.5, 1, 2, 24, 72, 120 hours), withdraw a 50 µL aliquot[4][8].

  • Protein Precipitation: Add an equal volume (50 µL) of cold acetonitrile to the aliquot and vortex thoroughly to precipitate serum proteins[8].

  • Centrifugation: Centrifuge the sample at 3000 rcf for 5 minutes[8].

  • Quantification: Collect 20 µL of the supernatant and analyze via Size Exclusion Chromatography (SEC-HPLC) or RP-HPLC to quantify the percentage of the intact complex[8].

Quantitative Data Summary

To ensure rapid evaluation of the chelator's viability, quantitative outputs from the above protocols should be benchmarked against the following standard acceptance criteria:

Assay TypeKey MetricBiological RelevanceAnalytical MethodAcceptance Criteria
Thermodynamic log K, pMEquilibrium stability at pH 7.4Potentiometry / UV-VispM > 20
Kinetic Challenge Dissociation t₁/₂Resistance to transmetallationSEC-HPLC / radio-TLC> 95% intact at 24h
Serum Stability % Intact ComplexResistance to enzymatic degradationRP-HPLC / Gamma Counting> 90% intact at 72h
Lipophilicity Log PPredicts in vivo biodistributionOctanol-Water PartitionTarget dependent (-2 to +2)

References

  • Title: Cyclononanes: The extensive chemistry of fundamentally simple ligands Source: Coordination Chemistry Reviews URL: [Link]

  • Title: Theranostics Evaluation of a 3-hydroxypyridin-2-one (2,3-HOPO) Based Macrocyclic Chelator for 89Zr4+ and Its Use for ImmunoPET I Source: Theranostics URL: [Link]

  • Title: The effects of novel macrocyclic chelates on the targeting properties of the 68Ga-labeled Gastrin releasing peptide receptor antagonist RM2 Source: European Journal of Nuclear Medicine and Molecular Imaging (via PMC) URL: [Link]

  • Title: Improving the In Vivo Stability of [52Mn]Mn(II) Complexes with 18-Membered Macrocyclic Chelators for PET Imaging Source: Bioconjugate Chemistry (via PMC) URL: [Link]

  • Title: Evaluation of macrocyclic hydroxyisophthalamide ligands as chelators for zirconium-89 Source: PLOS One URL: [Link]

  • Title: Crown-hydroxylamines are pH-dependent chelating N,O-ligands with a potential for aerobic oxidation catalysis Source: Nature Communications (via PMC) URL: [Link]

Sources

Method

Application Note: Solubility and Dissolution Protocols for 1,4,7-Dioxazonane Hydrochloride in Organic Media

Introduction and Physicochemical Profiling 1,4,7-Dioxazonane (commonly referred to as [9]aneNO₂ or 1-aza-4,7-dioxacyclononane) is a versatile 9-membered macrocyclic ligand utilized extensively in coordination chemistry,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Physicochemical Profiling

1,4,7-Dioxazonane (commonly referred to as [9]aneNO₂ or 1-aza-4,7-dioxacyclononane) is a versatile 9-membered macrocyclic ligand utilized extensively in coordination chemistry, radiopharmaceuticals, and advanced material synthesis[1]. In its commercially available and shelf-stable form, it is supplied as a hydrochloride salt (1,4,7-Dioxazonane·HCl).

While the protonated secondary amine ensures excellent stability and high aqueous solubility, its ionic nature presents a significant thermodynamic barrier to dissolution in non-polar or weakly polar organic solvents. To successfully utilize this macrocycle in organic synthesis (e.g., N-alkylation, tethering, or non-aqueous metal complexation), researchers must employ targeted solvation strategies based on the dielectric properties of the solvent and the pKa of the macrocyclic amine[2].

Solvent Compatibility Matrix

The following table summarizes the solubility profile of both the hydrochloride salt and the neutralized free base across various solvent classes, providing a baseline for experimental design.

Solvent CategoryRepresentative SolventsSolubility of HCl SaltSolubility of Free Base
Polar Protic Water, Methanol, EthanolHigh (>50 mg/mL)Moderate to High
Polar Aprotic DMSO, DMF, AcetonitrileModerate (10–30 mg/mL)High
Weakly Polar THF, Ethyl AcetateLow (<1 mg/mL)High
Non-Polar Dichloromethane (DCM), TolueneInsolubleHigh

Protocol A: Direct Dissolution in Polar Organic Solvents

Application: Workflows where the retention of the hydrochloride salt is acceptable or required (e.g., in situ templated metal complexation where a base will be added later).

Mechanistic Causality: Dissolution of an ionic lattice in an organic medium is governed by the balance between crystal lattice enthalpy ( ΔHlattice​ ) and solvation energy ( ΔHsolvation​ ). Solvents like Methanol ( ϵ≈33 ) and DMSO ( ϵ≈47 ) possess high dielectric constants and strong dipole moments. Methanol provides hydrogen-bonding stabilization to the chloride anion, while the highly polarized oxygen atom of DMSO coordinates the protonated ammonium cation. This combined electrostatic stabilization provides sufficient energy to overcome the lattice forces of the salt[3].

Step-by-Step Methodology
  • Preparation: Accurately weigh the required mass of 1,4,7-Dioxazonane·HCl into a dry, inert borosilicate glass vial.

  • Solvent Addition: Add the calculated volume of anhydrous Methanol or DMSO to achieve the target concentration (recommended maximum: 25 mg/mL to prevent precipitation upon cooling).

  • Acoustic Agitation: Seal the vial and subject it to ultrasonic agitation in a temperature-controlled water bath at 35°C for 10–15 minutes. Caution: Do not exceed 40°C to prevent solvent volatilization or pressure buildup.

  • Verification: Visually inspect the solution against a dark background to confirm the absence of undissolved crystalline particulates.

  • Filtration (Optional): If trace insolubles remain, pass the solution through a 0.22 µm PTFE syringe filter prior to use.

Protocol B: In Situ Free-Basing & Extraction for Non-Polar Solvents

Application: Workflows requiring strictly non-polar or weakly polar media (e.g., DCM, Chloroform, Toluene) for reactions such as macrocyclic N-alkylation or functionalization.

Mechanistic Causality: Because non-polar solvents cannot overcome the ionic lattice energy of the HCl salt, the molecule must be chemically transformed. The addition of a strong aqueous base deprotonates the secondary ammonium cation, neutralizing the molecule's charge. This eliminates the ionic lattice interactions and exposes the highly lipophilic ethylene bridges (-CH₂-CH₂-) of the macrocycle. The resulting neutral free base interacts favorably with non-polar solvents via Van der Waals dispersion forces, driving its thermodynamic partitioning into the organic phase during liquid-liquid extraction[4].

Step-by-Step Methodology
  • Aqueous Dissolution: Dissolve 1,4,7-Dioxazonane·HCl in a minimum viable volume of deionized water (e.g., 100 mg in 2.0 mL H₂O).

  • Alkalinization: Slowly add 2M Sodium Hydroxide (NaOH) dropwise under continuous magnetic stirring. Monitor the pH until the solution reaches pH ≥ 10, ensuring complete deprotonation of the aza-crown ether.

  • Phase Addition: Transfer the aqueous mixture to a separatory funnel. Add an equal volume of Dichloromethane (DCM) or Chloroform.

  • Extraction: Vigorously agitate the funnel for 60 seconds, venting periodically to release any built-up pressure. Place the funnel on a ring stand and allow the phases to separate completely (the halogenated organic layer will form the bottom phase).

  • Collection: Drain and collect the lower organic layer. Repeat the extraction process with two additional volumes of organic solvent to ensure quantitative recovery of the macrocycle.

  • Drying: Combine the organic extracts in an Erlenmeyer flask and add anhydrous Sodium Sulfate (Na₂SO₄). Swirl gently and allow it to sit for 15 minutes to sequester residual water.

  • Concentration: Filter off the drying agent using fluted filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the pure 1,4,7-Dioxazonane free base as an oil or semi-solid, ready for immediate dissolution in the non-polar solvent of choice.

Workflow Visualization

G A 1,4,7-Dioxazonane HCl (Solid Salt) C Aqueous Neutralization (Deprotonation) A->C Dissolve in H2O B Aqueous Base (e.g., 2M NaOH) B->C Adjust pH > 10 E Liquid-Liquid Extraction C->E Free Base Formed D Organic Solvent (DCM / CHCl3) D->E Add Solvent F Organic Phase (Free Amine) E->F Phase Separation G Drying (Na2SO4) & Concentration F->G Collect Organic Layer H Pure 1,4,7-Dioxazonane in Organic Media G->H Final Product

Workflow for the free-basing and organic extraction of 1,4,7-Dioxazonane.

References

  • Title: The extensive chemistry of fundamentally simple ligands. Source: UQ eSpace - The University of Queensland. URL:[Link]

  • Title: Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applications. Source: MDPI. URL:[Link]

  • Title: Solvate and protic ionic liquids from aza-crown ethers: Synthesis, thermal properties, and LCST behavior. Source: ResearchGate. URL:[Link]

  • Title: Aza-crown ether. Source: Wikipedia. URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Aqueous Solubility of 1,4,7-Dioxazonane Hydrochloride

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Advanced Troubleshooting Guide & FAQs Introduction: The Solubility Paradox As a cyclic amine hydrochloride (1,4-dioxa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Advanced Troubleshooting Guide & FAQs

Introduction: The Solubility Paradox

As a cyclic amine hydrochloride (1,4-dioxa-7-azacyclononane hydrochloride, CAS 2260930-97-8)[1], 1,4,7-Dioxazonane HCl is theoretically highly water-soluble. Its polar aza-crown ether structure and ionic salt form should enable rapid hydration. However, researchers frequently encounter unexpected precipitation, turbidity, or poor dissolution during formulation or assay preparation.

As a Senior Application Scientist, I approach this paradox by analyzing the thermodynamic environment of the solute. Poor solubility in this context is rarely a defect of the molecule itself; rather, it is an environmental incompatibility driven by three primary mechanisms: the common-ion effect , pH-dependent speciation (free-base conversion) , or macrocyclic chelation .

This guide provides a mechanistic framework to diagnose and resolve these solubility issues systematically.

Diagnostic Workflow

G Start Observe Poor Solubility 1,4,7-Dioxazonane HCl CheckBuffer Is the buffer high in Chloride (e.g., PBS)? Start->CheckBuffer CommonIon Common Ion Effect (Chloride suppresses solubility) CheckBuffer->CommonIon Yes CheckPH Is the pH > 8.0? CheckBuffer->CheckPH No SwitchBuffer Switch to Acetate, Phosphate, or Mesylate buffer CommonIon->SwitchBuffer Success Optimal Solubilization Achieved SwitchBuffer->Success FreeBase Free Base Precipitation (Deprotonation of amine) CheckPH->FreeBase Yes CheckMetals Are trace metals present? (e.g., Cu2+, Ni2+) CheckPH->CheckMetals No AdjustPH Lower pH to 4.0 - 6.0 Ensure protonation FreeBase->AdjustPH AdjustPH->Success Chelation Macrocyclic Chelation (Insoluble metal complex) CheckMetals->Chelation Yes CheckMetals->Success No AddEDTA Add EDTA or use metal-free water Chelation->AddEDTA AddEDTA->Success

Workflow for diagnosing and resolving 1,4,7-Dioxazonane HCl solubility issues.

Quantitative Data: Media Impact on Solubility

To illustrate the causality of buffer selection, the following table summarizes the expected solubility profile of 1,4,7-Dioxazonane HCl across standard laboratory media.

Aqueous MediumpHChloride ConcentrationExpected SolubilityMechanistic Limiting Factor
HPLC-Grade Water~5.5Minimal> 100 mg/mLNone (Ideal conditions)
0.9% Normal Saline~5.5154 mM< 10 mg/mLCommon-Ion Effect (Cl⁻)
PBS (1X)7.4137 mM< 5 mg/mLCommon-Ion Effect + Partial Deprotonation
50 mM Tris Buffer8.5Minimal< 1 mg/mLFree-Base Conversion (pH > pKa)
50 mM Acetate Buffer5.0Minimal> 100 mg/mLNone (Optimal alternative buffer)

Frequently Asked Questions (FAQs)

Q1: Why does 1,4,7-Dioxazonane HCl precipitate when dissolved in Phosphate-Buffered Saline (PBS) or 0.9% NaCl, despite dissolving perfectly in pure water?

Expertise & Causality: This is a classic manifestation of the common-ion effect . Amine hydrochlorides rely on the dissociation of the protonated amine and the chloride counterion to maintain solubility[2]. When introduced into a vehicle with a high background concentration of chloride ions (like PBS, which contains ~137 mM NaCl), the solubility product ( Ksp​ ) of the hydrochloride salt is rapidly exceeded[3]. The excess chloride forces the equilibrium backward, suppressing the dissociation of the salt and causing the intact 1,4,7-Dioxazonane HCl to crash out of solution[4]. Actionable Solution: Switch to a non-chloride buffer system. Acetate, phosphate (without added NaCl), or mesylate buffers are excellent alternatives. If physiological osmolarity is required, use mannitol or dextrose instead of NaCl.

Q2: I adjusted the pH of my aqueous solution to 8.5 to match my assay conditions, but the solution turned cloudy. What is the mechanism behind this?

Expertise & Causality: You have crossed the pHmax​ threshold and deprotonated the amine. The hydrochloride salt is highly soluble, but as the pH approaches and exceeds the pKa​ of the secondary amine in the 9-membered ring, the compound converts to its free base form (1,4,7-Dioxazonane)[2]. The free base lacks the ionic charge required for robust hydration and separates as an immiscible oily layer or fine precipitate. Solubility logarithmically decreases as pH increases above this threshold[5]. Actionable Solution: Maintain the formulation pH at least 1.5 to 2 units below the pKa​ of the amine (target pH 4.0 - 6.5) to ensure >95% protonation. If a higher pH is strictly required, you must introduce a cosolvent (e.g., 5-10% DMSO or Propylene Glycol) to solubilize the free base.

Q3: I am using a low-chloride, neutral buffer (pH 7.0), yet I still observe a slow-forming precipitate over 24 hours. Could the macrocycle be reacting with something?

Expertise & Causality: Yes. 1,4,7-Dioxazonane is a 9-crown-3 analog containing oxygen and nitrogen donors. These aza-macrocycles exhibit strong, thermodynamically stable coordination chemistry and are potent chelating agents for transition metals (e.g., Cu2+, Ni2+)[6]. If your buffer or glassware contains trace metal impurities, the macrocycle will coordinate with these ions. The resulting organometallic complexes often have drastically lower aqueous solubilities than the uncomplexed ligand, leading to slow precipitation. Actionable Solution: Add a competitive chelator like EDTA (0.1 - 1.0 mM) to the buffer to sequester trace metals, or ensure all buffers are prepared using ultra-pure, metal-free HPLC-grade water and stored in plastic containers.

Self-Validating Experimental Protocols

Protocol 1: Thermodynamic Solubility Determination & Speciation Check

Purpose: To establish the true baseline solubility and verify if precipitation is due to the common-ion effect or a pH shift.

  • Preparation: Weigh 50 mg of 1,4,7-Dioxazonane HCl into three separate 2 mL microcentrifuge tubes.

  • Media Addition:

    • Tube A: Add 1.0 mL of HPLC-grade Water (Control).

    • Tube B: Add 1.0 mL of 0.15 M NaCl solution (Tests common-ion effect).

    • Tube C: Add 1.0 mL of 50 mM Phosphate buffer, pH 8.5 (Tests free-base conversion).

  • Equilibration: Vortex each tube for 2 minutes. Place in a thermomixer at 25°C, shaking at 800 rpm for 24 hours to reach thermodynamic equilibrium.

  • Phase Separation: Centrifuge the tubes at 15,000 x g for 15 minutes to pellet any undissolved material.

  • Self-Validation Step: Measure the pH of the supernatant in Tube A. Because it is a salt of a weak base and a strong acid, successful dissolution will naturally lower the pH of unbuffered water (typically to pH 4.0 - 5.5). A drop in pH validates that the intact salt is dissolving and releasing protons.

  • Quantification: Dilute the supernatant from each tube 1:100 in the mobile phase and quantify the dissolved concentration via HPLC-UV or LC-MS.

Protocol 2: Counter-Ion Exchange via Anion Exchange Resin

Purpose: To permanently eliminate the chloride common-ion effect by converting the hydrochloride salt to a highly soluble acetate salt, allowing for use in saline-heavy biological assays.

  • Resin Preparation: Pack a glass column with 10 g of strong anion exchange resin (e.g., Amberlite IRA-400, OH⁻ form).

  • Conditioning: Wash the resin with 50 mL of 1 M Acetic Acid (to convert to the acetate form), followed by 100 mL of HPLC-grade water until the eluate pH is neutral.

  • Sample Loading: Dissolve 100 mg of 1,4,7-Dioxazonane HCl in 5 mL of pure water. Load the solution onto the column.

  • Elution: Elute the macrocycle with 20 mL of HPLC-grade water at a flow rate of 1 mL/min.

  • Self-Validation Step: Test a single drop of the eluate with a 1% Silver Nitrate ( AgNO3​ ) solution. The absence of a white precipitate (AgCl) confirms the complete removal of chloride ions from your compound.

  • Recovery: Lyophilize the eluate to recover 1,4,7-Dioxazonane Acetate, which can now be freely used in saline buffers without common-ion precipitation.

References

  • [5] Title: Preformulation (Common Ion Effect for Amine Hydrochloride Salts). Source: Al-Mustansiriyah University. URL: [Link]

  • [4] Title: Investigation of Poor Solubility of a Salt-Cocrystal Hydrate: A Case Study of the Common-Ion Effect in Betrixaban, an Anticoagulant Drug. Source: Molecular Pharmaceutics. URL: [Link]

  • [2] Title: Hydrochloride Physical Properties and Solubility. Source: Grokipedia. URL: [Link]

  • [3] Title: Salt formation to improve drug solubility. Source: Advanced Drug Delivery Reviews (via USPTO). URL: [Link]

  • [6] Title: The extensive chemistry of fundamentally simple ligands. Source: UQ eSpace - The University of Queensland. URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing pH for 1,4,7-Dioxazonane;hydrochloride (DOZA·HCl) Metal Chelation

Welcome to the technical support guide for 1,4,7-Dioxazonane;hydrochloride (DOZA·HCl). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 1,4,7-Dioxazonane;hydrochloride (DOZA·HCl). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on a critical experimental parameter: pH control. Proper pH management is paramount for achieving high-yield, stable, and reproducible metal chelation with DOZA and its conjugates. This guide provides foundational knowledge, troubleshooting solutions, and validated protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the role of pH in DOZA chelation reactions.

Q1: What is 1,4,7-Dioxazonane (DOZA) and why is pH so critical for its function?

A1: 1,4,7-Dioxazonane is a macrocyclic chelator, a class of molecules known for forming highly stable complexes with metal ions. The "macrocyclic effect" describes the enhanced stability of these complexes compared to their linear (acyclic) counterparts, which is partly due to the pre-organized structure of the ring.[1] DOZA is a derivative of the well-studied 1,4,7-triazacyclononane (TACN) platform, which is valued in nuclear medicine and other fields for its ability to strongly bind radiometals like Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu).[2][3]

The function of DOZA is critically dependent on pH because its nitrogen atom must be deprotonated (lose a proton, H⁺) to make its lone pair of electrons available for coordination with a positively charged metal ion. At low pH, the amine group is protonated (-NH₂⁺-), rendering it unable to bind the metal. As the pH increases, the amine group deprotonates, "activating" the chelator. Therefore, controlling the pH is a direct method of controlling the reactivity and efficiency of the chelation process.[4][5]

Q2: What is the optimal pH range for metal chelation with DOZA and similar macrocycles?

A2: The optimal pH is a balance. It must be high enough to deprotonate the chelator's amine group but low enough to prevent the metal ion from precipitating as a metal hydroxide.[6][7] For many trivalent metal ions like ⁶⁸Ga, ⁹⁰Y, and ¹⁷⁷Lu, the optimal pH range for chelation with related macrocycles like DOTA and NOTA is typically found to be weakly acidic, between pH 3.5 and 5.0 .[6][8][9]

  • Below pH 4: The reaction kinetics can slow down significantly as the chelator remains largely protonated.[6][7]

  • Above pH 5-6: The risk of forming insoluble metal hydroxides (e.g., Ga(OH)₃) increases, which removes the metal from the solution and makes it unavailable for chelation.[6][7][10]

It is crucial to empirically determine the optimal pH for your specific metal ion and experimental conditions.

Q3: What happens if I use a buffer with the wrong pH?

A3: Using a buffer outside the optimal range will directly and negatively impact your results.

  • pH Too Low: Leads to incomplete or very slow chelation, resulting in low radiochemical yield (%RCY) because the DOZA molecule is not sufficiently activated.[6]

  • pH Too High: Leads to the formation of metal colloids or precipitates, also resulting in low yield because the metal is no longer in a form that can be chelated.[10] This can also lead to purification challenges and inconsistent results.

Q4: Can the buffer itself interfere with the chelation?

A4: Yes, this is a critical and often overlooked point. Some common biological buffers can act as competing chelating agents. For example, phosphate and imidazole buffers are known to complex with many metal ions and should generally be avoided.[11][12] Buffers containing carboxylate groups can also compete with your primary chelator.

Good's buffers, such as HEPES, MES, and MOPS , are often recommended because they have low metal-binding affinities.[13] Acetate buffers (e.g., sodium acetate, ammonium acetate) are also widely and successfully used in radiolabeling protocols to maintain pH in the optimal 4.0-5.0 range.[8]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My radiochemical yield (%RCY) is consistently low or zero.

Potential Cause Explanation & Troubleshooting Steps
Incorrect pH of Reaction Mixture The most common cause of low yield is a suboptimal pH. Action: Verify the pH of your final reaction mixture after all components (buffer, DOZA-conjugate, metal solution) have been added. The addition of the metal salt solution, which is often acidic, can lower the pH of the final mixture. Use a calibrated pH meter with a micro-electrode. Adjust if necessary with dilute, high-purity NaOH or HCl.[8]
Metal Hydroxide Formation If the pH is too high (e.g., > 6), your metal ion may be precipitating as a hydroxide, making it unavailable for chelation.[6] Action: Lower the pH of your reaction to the recommended range (e.g., 4.0-5.0). Perform a visual inspection for any cloudiness or precipitate. Centrifuge a sample to see if a pellet forms.
Competing Metal Ion Contamination Trace metal contaminants (e.g., Fe³⁺, Al³⁺, Zn²⁺) in your reagents, buffers, or glassware can compete with your target radiometal for DOZA.[14] Action: Use high-purity, "metal-free" reagents and water. Acid-wash all glassware (e.g., with 1 M HCl) and rinse thoroughly with high-purity water before use. If possible, analyze reagents for trace metal content using ICP-MS.
Buffer Interference The buffer itself may be weakly chelating the metal ion.[11] Action: Switch to a buffer with known low metal-binding capacity, such as MES or an acetate buffer. Avoid phosphate buffers.[12][13]

Problem 2: I am observing a precipitate or cloudiness in my reaction vial.

Potential Cause Explanation & Troubleshooting Steps
Metal Hydroxide Precipitation This is the most likely cause, occurring when the pH is too high for the specific metal ion being used.[15] Action: Immediately measure the pH of the solution. The optimal strategy is to prepare the reaction at a lower, safer pH (e.g., pH 4.0) and then titrate upwards carefully if optimization is needed.
Low Solubility of DOZA-Conjugate If your DOZA is conjugated to a large, hydrophobic molecule (like some peptides), it may have limited solubility at the working concentration or pH. Action: Review the solubility data for your specific conjugate. Consider modifying the solvent system (e.g., adding a small percentage of a co-solvent like ethanol), but be aware this can affect chelation kinetics.
Buffer Precipitation Some buffers can precipitate at high concentrations or in the presence of certain co-solvents. Action: Ensure your buffer concentration is within its solubility limit under the reaction conditions (temperature, co-solvents).

Problem 3: My results are not reproducible between experiments.

Potential Cause Explanation & Troubleshooting Steps
Inconsistent pH Measurement Small variations in pH can lead to large variations in yield, especially if you are working on the steep part of the pH-activity curve. Action: Calibrate your pH meter before each set of experiments using fresh standards. Ensure the final reaction volume is sufficient for accurate measurement with your electrode. Meticulously record the final pH for every experiment.
Variable Reagent Quality Different lots of reagents, especially the DOZA-conjugate or buffers, may contain varying levels of trace metal contaminants.[14] Action: Use reagents from the same lot for a series of related experiments. When opening a new lot, consider running a bridging experiment to confirm consistent performance.
Temperature Effects on pH The pKa of your buffer (and thus the pH of the solution) can change with temperature.[16] Action: If your reaction is heated, measure the pH at the reaction temperature if possible, or use a buffer known to have a low temperature coefficient (d(pKa)/dT). Always be consistent with your heating protocol.

Visualizing the Role of pH in DOZA Chelation

The following diagrams illustrate the key concepts of pH optimization and troubleshooting.

pH_Equilibrium cluster_low_ph Low pH (e.g., < 3) Protonated_DOZA DOZA-NH₂⁺ (Protonated) Deprotonated_DOZA DOZA-N: (Deprotonated/Active) Protonated_DOZA->Deprotonated_DOZA Increase pH (Deprotonation) Deprotonated_DOZA->Protonated_DOZA Decrease pH (Protonation) Metal_Complex [M³⁺(DOZA)] Complex Deprotonated_DOZA->Metal_Complex Chelation Metal_Hydroxide M(OH)₃ (Precipitate) Metal_Ion Free M³⁺ Metal_Ion->Metal_Complex Metal_Ion->Metal_Hydroxide Hydrolysis

Caption: pH-dependent equilibrium of DOZA and a trivalent metal ion (M³⁺).

Troubleshooting_Workflow Start Low Chelation Yield Detected pH_Check Is final reaction pH in optimal range (e.g., 4.0-5.0)? Start->pH_Check Adjust_pH Action: Adjust pH with high-purity acid/base. Re-measure. pH_Check->Adjust_pH No Precipitate_Check Is there visible precipitate or cloudiness? pH_Check->Precipitate_Check Yes Success Yield Improved Adjust_pH->Success Lower_pH Action: Lower pH to prevent metal hydroxide formation. Precipitate_Check->Lower_pH Yes Contaminant_Check Are reagents & water certified metal-free? Precipitate_Check->Contaminant_Check No Lower_pH->Success Purify_Reagents Action: Use metal-free reagents. Acid-wash glassware. Contaminant_Check->Purify_Reagents No Buffer_Check Is buffer known to interfere (e.g., Phosphate)? Contaminant_Check->Buffer_Check Yes Purify_Reagents->Success Change_Buffer Action: Switch to Acetate or MES buffer. Buffer_Check->Change_Buffer Yes Buffer_Check->Success No Change_Buffer->Success

Caption: Systematic troubleshooting workflow for low chelation yield.

Key Experimental Protocols

Protocol 1: Preparation of a Metal-Free Acetate Buffer (0.2 M, pH 4.5)

This protocol describes the preparation of a buffer suitable for most radiolabeling applications with DOZA.

Materials:

  • High-purity water (e.g., 18.2 MΩ·cm, "metal-free" grade)

  • Sodium acetate (anhydrous, high purity > 99.99%)

  • Acetic acid (glacial, high purity > 99.99%)

  • Acid-washed volumetric flasks and glassware

  • Calibrated pH meter

Procedure:

  • Prepare Stock Solutions:

    • 0.2 M Acetic Acid: Add 1.15 mL of glacial acetic acid to a 100 mL volumetric flask and bring to volume with high-purity water.

    • 0.2 M Sodium Acetate: Dissolve 1.64 g of anhydrous sodium acetate in a 100 mL volumetric flask and bring to volume with high-purity water.

  • Buffer Preparation: In a clean, acid-washed beaker, combine approximately 61.5 mL of the 0.2 M sodium acetate solution with 38.5 mL of the 0.2 M acetic acid solution.

  • pH Adjustment: Place a calibrated pH electrode in the solution. Slowly add either the 0.2 M acetic acid solution (to lower pH) or the 0.2 M sodium acetate solution (to raise pH) dropwise until the meter reads exactly 4.50.

  • Final Steps: Transfer the buffer to a sterile, acid-washed container for storage. This buffer is now ready to be used in your chelation reactions.

Protocol 2: General Workflow for pH Optimization of a Chelation Reaction

This experiment is designed to identify the optimal pH for your specific DOZA-conjugate and metal ion.

Procedure:

  • Preparation: Prepare your chosen buffer (e.g., 0.2 M sodium acetate) at several different pH points (e.g., 3.5, 4.0, 4.5, 5.0, 5.5).

  • Reaction Setup: In a series of reaction vials, add a fixed amount of your DOZA-conjugate. To each vial, add one of the prepared buffers.

  • Initiate Reaction: Add a precise, equal amount of the metal ion solution to each vial simultaneously to start the reactions.

  • Incubation: Incubate all vials under identical conditions (e.g., 15 minutes at 80°C). The optimal temperature and time may also need to be optimized but should be held constant for the pH screen.[8]

  • Quenching & Analysis: After incubation, cool the vials to room temperature. Quench the reaction by adding a small volume of a strong chelator like DTPA or EDTA to scavenge any unreacted metal.[8]

  • Yield Determination: Analyze the radiochemical yield (%RCY) for each reaction vial using an appropriate method (e.g., radio-TLC or radio-HPLC).

  • Data Analysis: Plot the %RCY versus the pH for each reaction. The pH that gives the highest yield is the optimum for your system under these conditions.

References

  • Müller, C., Bunka, M., Haller, S., et al. (2003). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. European Journal of Nuclear Medicine and Molecular Imaging, 30(6), 917-924. Available from: [Link]

  • Ma, M. T., Cullinane, C., Imberti, C., et al. (2017). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. RSC Advances, 7(78), 49554-49565. Available from: [Link]

  • Ma, M. T., Cullinane, C., Imberti, C., et al. (2017). Dalton Transactions. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Available from: [Link]

  • Müller, C., Forrer, F., Schibli, R., et al. (2014). Optimization of reaction conditions for the radiolabeling of DOTA and DOTA-peptide with (44m/44)Sc and experimental evidence of the feasibility of an in vivo PET generator. Applied Radiation and Isotopes, 90, 143-150. Available from: [Link]

  • Chen, X., Zhang, S., Jiang, S., & Hu, K. (2026). Optimization of 68Ga-DOTA radiolabeling conditions for disulfide-directed multicyclic peptides and amphiphilic antimicrobial peptides. Bioorganic & Medicinal Chemistry Letters, 154, 130616. Available from: [Link]

  • Müller, C., Bunka, M., Haller, S., et al. (2003). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. ResearchGate. Available from: [Link]

  • Ma, M. T., Cullinane, C., Imberti, C., et al. (2017). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Dalton Transactions, 46(42), 14473-14483. Available from: [Link]

  • Akl, T., Delsuc, N., & Lebrun, C. (2020). Appropriate Buffers for Studying the Bioinorganic Chemistry of Silver(I). Molecules, 25(6), 1439. Available from: [Link]

  • Gamez, P., et al. (n.d.). (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and their interaction with metal ions. RSC Publishing. Available from: [Link]

  • Tsybizova, A., et al. (2023). Crown-hydroxylamines are pH-dependent chelating N,O-ligands with a potential for aerobic oxidation catalysis. Nature Communications, 14(1), 7293. Available from: [Link]

  • Price, E. W., et al. (2022). Bn2DT3A, a Chelator for 68Ga Positron Emission Tomography: Hydroxide Coordination Increases Biological Stability of [68Ga][Ga(Bn2DT3A)(OH)]−. Inorganic Chemistry, 61(43), 17326-17337. Available from: [Link]

  • Semantic Scholar. (n.d.). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Available from: [Link]

  • Nakagawa, G., Wada, H., & Hayakawa, M. (1984). Use of Ligand Buffers in the Determination of Stability Constants of Metal Complexes with Ion-Selective Electrodes. Bulletin of the Chemical Society of Japan, 57(5), 1303-1307. Available from: [Link]

  • Hopax Fine Chemicals. (2018). Biological buffers and their interactions with metal ions. Hopax Blog. Available from: [Link]

  • Wilson, J. J. (2021). Advancing Chelation Strategies for Large Metal Ions for Nuclear Medicine Applications. Accounts of Chemical Research, 54(9), 2256-2267. Available from: [Link]

  • Flora, S. J. S., & Pachauri, V. (2010). Chelation in Metal Intoxication. International Journal of Environmental Research and Public Health, 7(7), 2745-2788. Available from: [Link]

  • Kotuniak, R., et al. (2024). Nobody's Perfect: Choice of the Buffer and the Rate of Cu2+ Ion–Peptide Interaction. Inorganic Chemistry. Available from: [Link]

  • Aiello, C., et al. (2018). Optimization of Chelates Production Process for Agricultural Administration of Inorganic Micronutrients. Chemical Engineering Transactions, 65, 787-792. Available from: [Link]

  • Nolan, E. M. (2016). Exploring the pH dependent aqueous speciation of metal complexes through UV-Vis spectroscopy. Journal of Visualized Experiments, (113), 54143. Available from: [Link]

  • Ferreira, C. L., & Lamsa, E. (2025). A Cursory Gaze at Solitary Radiopharmaceutical Chelators Incorporating Macrocyclic and Acyclic Moieties. Chemistry, 7(4), 1140-1153. Available from: [Link]

  • Whitener, G. D., et al. (2002). Synthesis and Biological Evaluation of Novel Macrocyclic Ligands with Pendent Donor Groups as Potential Yttrium Chelators for Radioimmunotherapy with Improved Complex Formation Kinetics. Journal of Medicinal Chemistry, 45(13), 2773-2784. Available from: [Link]

  • Wikipedia. (n.d.). Macrocyclic ligand. Available from: [Link]

  • Wang, Y., et al. (2017). A Practical Route for the Preparation of 1,4,7-Triazacyclononanyl Diacetates with a Hydroxypyridinonate Pendant Arm. Molecules, 22(12), 2208. Available from: [Link]

  • Yang, Y., et al. (2022). Synthesis and evaluation of novel 1,4,7-triazacyclononane derivatives as Cu2+ and Ga3+ chelators. Journal of Inorganic Biochemistry, 229, 111719. Available from: [Link]

  • D'Hulst, L., et al. (2014). A Macrocyclic Chelator with Unprecedented Th4+ Affinity. Journal of the American Chemical Society, 136(24), 8765-8773. Available from: [Link]

  • University of Wisconsin-Madison, Department of Chemistry. (n.d.). Bordwell pKa Table. Available from: [Link]

  • Wellyou Tech. (2025). The Effect of pH on the Stability of EDTA Chelates. Available from: [Link]

  • Diva-Portal.org. (2025). Design and Synthesis of a New Chelator for Positron Emission Tomography (PET) Applications. Available from: [Link]

  • Visa, A., et al. (2023). Preparation of Eco-Friendly Chelating Resins and Their Applications for Water Treatment. Polymers, 15(10), 2269. Available from: [Link]

  • Mahmoud, M. A., & Abdelgawad, M. (2022). Carbonate Stimulation Using Chelating Agents: Improving the Treatment Performance by Optimizing the Fluid Properties. ACS Omega, 7(10), 8415-8425. Available from: [Link]

  • Rohand, T., et al. (2018). Synthesis of dioxolanes and oxazolidines by silica gel catalysis. ResearchGate. Available from: [Link]

  • Zhou, J., et al. (2015). Synthesis and iron chelating properties of hydroxypyridinone and hydroxypyranone hexadentate ligands. Dalton Transactions, 44(2), 657-667. Available from: [Link]

  • Williams, R. (n.d.). pKa Data Compiled by R. Williams. University of Wisconsin-Madison, Department of Chemistry. Available from: [Link]

  • LibreTexts Chemistry. (n.d.). Approximate pKa chart of the functional groups. Available from: [Link]

  • Wikipedia. (n.d.). 1,4-Dioxane. Available from: [Link]

Sources

Troubleshooting

reducing steric hindrance in 1,4,7-Dioxazonane;hydrochloride functionalization

Welcome to the Technical Support Center for Macrocycle Functionalization. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the N-a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Macrocycle Functionalization. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the N-alkylation and N-acylation of 1,4,7-Dioxazonane hydrochloride.

The 9-membered macrocyclic ring of 1,4,7-Dioxazonane presents unique synthetic hurdles. The compact nature of the ring leads to transannular steric shielding, where the inward-facing oxygen lone pairs and the constrained conformational flexibility block the approach of bulky electrophiles. Furthermore, starting from the hydrochloride salt requires careful free-base generation to prevent competing side reactions. This guide synthesizes field-proven methodologies to overcome these mechanosteric barriers.

Logical Workflow for Sterically Hindered Functionalization

FunctionalizationWorkflow Start 1,4,7-Dioxazonane HCl (Starting Material) Base Free-Base Generation (NaOH Biphasic or DIPEA) Start->Base Electrophile Electrophile Addition (Alkyl/Acyl Halide) Base->Electrophile CheckSteric High Steric Bulk? Electrophile->CheckSteric MW Microwave Irradiation (Solid Support + TBAB) CheckSteric->MW Yes Conv Biphasic Shaking (Aqueous/Organic) CheckSteric->Conv No Product Functionalized Macrocycle MW->Product Conv->Product

Workflow for sterically hindered 1,4,7-Dioxazonane functionalization.

Frequently Asked Questions (FAQs)

Q1: Why does direct N-alkylation of 1,4,7-Dioxazonane fail when using bulky electrophiles under standard conditions? A1: The failure is primarily driven by the "mechanosteric effect"[1]. In a 9-membered aza-crown ether, the cavity is highly constrained. When the secondary amine attempts a nucleophilic attack on a bulky alkyl halide, the transition state is destabilized by transannular repulsion from the adjacent oxygen atoms. This raises the activation energy ( Ea​ ) significantly, causing the reaction to stall or favoring elimination pathways over substitution.

Q2: How should I handle the hydrochloride salt prior to functionalization? A2: The HCl salt must be neutralized to generate the active nucleophile (the free amine). However, simply adding a strong, soluble base can lead to base-catalyzed degradation of your electrophile. The optimal approach is to use a biphasic aqueous-organic solvent system[2]. By using 1M NaOH and an organic solvent like CH₂Cl₂, the free base is generated at the phase boundary and immediately partitions into the organic layer, isolating it from the aqueous base and driving the reaction forward cleanly.

Q3: Can microwave irradiation effectively overcome the activation energy barrier for hindered electrophiles? A3: Yes. Microwave irradiation in solventless or dry media significantly reduces reaction times and improves yields for hindered aza-crown ethers[3]. Conventional heating relies on thermal convection, which often degrades the macrocycle before the high Ea​ of the hindered substitution is reached. Microwave dielectric heating directly excites the polar intermediates, providing localized energy to overcome the steric barrier without global thermal degradation.

Troubleshooting Guide

Issue 1: Low Conversion / Unreacted Starting Material
  • Cause: Incomplete dissociation of the hydrochloride salt or insufficient energy to overcome steric shielding.

  • Solution: Verify the pH of the aqueous phase if using a biphasic system (must be >10). If the electrophile is highly branched (e.g., isopropyl or benzyl derivatives), switch from conventional heating to microwave irradiation using a phase-transfer catalyst like Tetrabutylammonium bromide (TBAB)[3].

Issue 2: Formation of Quaternary Ammonium Salts (Over-alkylation)
  • Cause: The functionalized tertiary amine remains highly nucleophilic and attacks a second equivalent of the electrophile.

  • Solution: Strictly control the stoichiometry (1.05 equivalents of electrophile maximum). Furthermore, utilizing the biphasic shaking method[2] creates a microenvironment that favors mono-alkylation, as the increased lipophilicity of the mono-alkylated product alters its phase-partitioning behavior, reducing its exposure to the electrophile.

Quantitative Data: Method Comparison

To guide your experimental design, the following table summarizes the kinetic and thermodynamic outcomes of different functionalization strategies applied to aza-crown ethers[2][3].

Functionalization MethodReagents & ConditionsAverage Reaction TimeAverage Yield (%)Primary Limitation / Observation
Conventional Heating K₂CO₃, MeCN, Reflux12 - 24 hours45 - 60%High steric hindrance blocks the transition state, leading to thermal degradation.
Biphasic Shaken System 1M NaOH / CH₂Cl₂, RT4 - 8 hours75 - 85%Highly effective for primary halides; shaking induces cavitation for better phase transfer.
Microwave Irradiation Solventless, TBAB, 400W3 - 10 mins85 - 95%Ideal for bulky electrophiles; requires specialized microwave reactor equipment.

Mechanistic Pathway of Steric Resolution

MechanostericPathway State1 Protonated Amine (Inactive) State2 Transannular Steric Shielding State1->State2 Deprotonation State3 Phase-Transfer Activation State2->State3 TBAB / MW State4 N-Alkylated Product State3->State4 Bond Formation

Mechanistic resolution of steric shielding in macrocycle N-alkylation.

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. Causality is built into the steps to ensure you understand why a manipulation is occurring, allowing for real-time troubleshooting.

Protocol A: Biphasic Free-Basing and N-Alkylation (For moderately hindered electrophiles)

Adapted from direct N-alkylation methods for azamacrocycles[2].

  • Preparation: Dissolve 1,4,7-Dioxazonane hydrochloride (1.0 equiv) in a 1:1 volumetric mixture of 1M aqueous NaOH and Dichloromethane (CH₂Cl₂).

    • Causality: The strong aqueous base deprotonates the HCl salt. The resulting neutral macrocycle is highly lipophilic and immediately migrates into the CH₂Cl₂ layer.

  • Electrophile Addition: Add the alkyl/acyl halide (1.1 equiv) directly to the biphasic mixture.

  • Agitation (Critical Step): Shake the mixture vigorously at room temperature for 4–8 hours. Do not use a standard magnetic stir bar.

    • Causality: Shaking induces microscopic cavitation at the phase boundary, drastically increasing the surface area for phase transfer compared to a laminar stirring vortex[2].

  • Validation Check: Stop agitation and allow the layers to separate. Spot the organic layer on a TLC plate (visualize with Ninhydrin). The disappearance of the secondary amine starting material validates the conversion.

  • Workup: Separate the organic layer, wash with saturated aqueous NaCl (brine) to remove residual NaOH, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Microwave-Assisted N-Alkylation (For highly hindered electrophiles)

Adapted from solventless microwave irradiation techniques[3].

  • Solid Support Preparation: In a mortar, grind together Potassium Carbonate (K₂CO₃, 5.5 equiv) and Potassium Hydroxide (KOH, 5.5 equiv).

    • Causality: This mixed solid support provides a dry, highly basic microenvironment that prevents the solvation-shell stabilization of the nucleophile, thereby increasing its reactivity.

  • Reagent Adsorption: Add 1,4,7-Dioxazonane hydrochloride (1.0 equiv), the bulky alkyl halide (1.6 equiv), and Tetrabutylammonium bromide (TBAB, 5.0 equiv) to the solid support. Mix thoroughly until a homogeneous powder is formed.

    • Causality: TBAB acts as a phase-transfer catalyst in the dry media, coordinating the electrophile and bringing it into the immediate vicinity of the macrocycle's nitrogen[3].

  • Irradiation: Transfer the powder to a microwave-safe vessel. Irradiate in a dedicated chemical microwave reactor at 400 W for 3 to 10 minutes.

  • Extraction: Cool the vessel to room temperature. Wash the solid mass thoroughly with CH₂Cl₂ (3 × 15 mL) and filter.

  • Purification: Evaporate the filtrate under vacuum and purify the residue via flash column chromatography to isolate the functionalized aza-crown ether[4].

Sources

Reference Data & Comparative Studies

Validation

1,4,7-Dioxazonane Hydrochloride vs. 1,4,7-Triazacyclononane (TACN): A Comparative Guide on Chelation Efficiency

Executive Summary Macrocyclic ligands are foundational to modern coordination chemistry, driving innovations in radiopharmaceuticals, MRI contrast agents, and metal-ion sensors. Among tridentate macrocycles, 1,4,7-triaza...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Macrocyclic ligands are foundational to modern coordination chemistry, driving innovations in radiopharmaceuticals, MRI contrast agents, and metal-ion sensors. Among tridentate macrocycles, 1,4,7-triazacyclononane (TACN) and its oxygen-substituted analog 1,4,7-dioxazonane (1-aza-4,7-dioxacyclononane) present a fascinating case study in how heteroatom substitution dictates chelation efficiency. This guide provides an objective, data-driven comparison of TACN and 1,4,7-dioxazonane hydrochloride, analyzing their thermodynamic stability, kinetic inertness, and structural affinities through the lens of the Hard-Soft Acid-Base (HSAB) principle.

Mechanistic Foundations: Structural Divergence and the HSAB Principle

The chelation efficiency of a macrocycle is governed by the preorganization of its donor atoms and their electronic nature.

  • TACN ([9]aneN₃): Features three secondary amine nitrogen donors. Nitrogen is a "borderline" base in the HSAB paradigm, offering strong σ-donation and moderate π-acceptor capabilities. This donor set is highly complementary to borderline transition metal acids such as Cu(II) and Zn(II), resulting in thermodynamically stable and kinetically inert complexes[1].

  • 1,4,7-Dioxazonane ([9]aneNO₂): Synthesized via the reaction of 3,6-dioxaoctane-1,8-diol ditosylate with N-benzylamine followed by deprotection[2], this ligand replaces two nitrogen atoms with ether oxygens. Oxygen is a "hard" base, possessing high electronegativity and lower polarizability. Consequently, 1,4,7-dioxazonane exhibits a reduced affinity for borderline transition metals but an increased affinity for hard acids, such as alkali (Na⁺, K⁺) and alkaline earth metals, via strong ion-dipole interactions[2]. The hydrochloride salt form ensures the stabilization and aqueous solubility of the free ligand prior to metal complexation.

Comparative Chelation Efficiency

The thermodynamic stability of these chelators is quantified by their stability constants ( logK ). The table below summarizes the comparative chelation efficiency of both ligands.

LigandDonor SetCu(II) logK1​ Zn(II) logK1​ Alkali Metal AffinityPrimary Application
TACN N₃~17.5 - 18.0*~11.0 - 12.0NegligibleTransition metal chelation, PET imaging ( 64 Cu)
1,4,7-Dioxazonane HCl NO₂< 10.0< 8.0Moderate to HighAlkali metal sensing, ionophore design

*Note: Functionalized TACN derivatives (e.g., NOTA or methylthiazolyl-armed TACN) can achieve Cu(II) logK values exceeding 20.0, exhibiting extreme kinetic inertness even in highly acidic media (e.g., 5 M HCl)[1].

Systems Visualization: Binding Pathways

HSAB_Binding TACN TACN ([9]aneN3) 3 Nitrogen Donors (Borderline Base) CuZn Transition Metals Cu(II), Zn(II) (Borderline Acids) TACN->CuZn High Affinity (log K > 17) Alkali Alkali/Alkaline Earth Na+, Ca2+ (Hard Acids) TACN->Alkali Low Affinity Dioxazonane 1,4,7-Dioxazonane 1 Nitrogen, 2 Oxygen (Hard Base) Dioxazonane->CuZn Moderate Affinity (log K < 10) Dioxazonane->Alkali High Affinity (Ion-Dipole)

Fig 1. HSAB-driven selectivity pathways of TACN and 1,4,7-Dioxazonane.

Experimental Methodologies: Self-Validating Protocols

To objectively compare chelation efficiency, rigorous thermodynamic and kinetic evaluations are required. The following protocols establish a self-validating system for determining stability constants and kinetic inertness.

Protocol A: Potentiometric Titration for Stability Constant ( logβ ) Determination

Direct potentiometric titration is the gold standard for determining protonation and metal-complex stability constants[3].

Step-by-Step Methodology:

  • Solution Preparation: Prepare a 1.0 mM solution of the ligand (TACN or 1,4,7-Dioxazonane HCl) in 0.1 M KCl.

    • Causality: The 0.1 M KCl background electrolyte maintains a constant ionic strength. This ensures that the activity coefficients of all species remain constant throughout the titration, allowing for the accurate calculation of concentration-based stability constants[3].

  • Metal Addition: Add an equimolar amount (1.0 mM) of the target metal salt (e.g., CuCl₂ or NaCl) to the ligand solution.

  • Atmospheric Control: Purge the titration vessel continuously with high-purity Nitrogen (N₂) or Argon.

    • Causality: Inert gas prevents the dissolution of atmospheric CO₂, which would form carbonic acid and skew the pH readings, invalidating the calculated protonation constants[3].

  • Titration: Titrate the mixture with standardized, CO₂-free 0.1 M KOH at a strictly controlled temperature of 25.0 ± 0.1 °C. Record pH after equilibrium is reached for each aliquot.

  • Data Refinement: Export the titration curves (pH vs. volume of titrant) into specialized thermodynamic software (e.g., Hyperquad or SUPERQUAD) to iteratively calculate the overall stability constants ( logβ ).

Protocol B: Acid-Catalyzed Kinetic Demetallation Assay

Thermodynamic stability does not always equate to kinetic inertness. This assay measures the resistance of the metal complex to dissociation in harsh environments.

Step-by-Step Methodology:

  • Complex Formation: Synthesize and isolate the Metal-Ligand complex (e.g., [Cu(TACN)]²⁺).

  • Acidic Challenge: Dissolve the complex in highly concentrated acidic media (e.g., 1 M to 5 M HCl) and maintain at a physiological (37 °C) or elevated (90 °C) temperature[1].

  • Spectrophotometric Monitoring: Monitor the dissociation of the complex using UV-Vis spectroscopy by tracking the decay of the d-d transition absorption band (typically around 600-650 nm for Cu(II) complexes).

  • Half-Life Calculation: Plot the natural log of absorbance versus time to determine the pseudo-first-order dissociation rate constant ( kobs​ ) and calculate the complex's half-life ( t1/2​ ). TACN derivatives often exhibit half-lives of several days under these harsh conditions[1].

Systems Visualization: Experimental Workflow

Workflow Step1 Ligand Preparation Standardized in 0.1 M KCl Step2 Metal Addition Equimolar Cu(II) or Na+ Step1->Step2 Step3 Potentiometric Titration CO2-free KOH, pH 2.0-11.0 Step2->Step3 Step4 Data Analysis Calculate log β values Step3->Step4

Fig 2. Self-validating potentiometric titration workflow for stability constants.

Conclusion & Strategic Applications

The choice between 1,4,7-triazacyclononane and 1,4,7-dioxazonane hydrochloride hinges entirely on the target metal ion and the application's required kinetic profile.

  • TACN is the undisputed choice for transition metal chelation. Its N₃ donor set provides the deep thermodynamic sinks and kinetic inertness required for harsh in vivo applications, such as 64 Cu PET imaging agents[1].

  • 1,4,7-Dioxazonane , conversely, sacrifices transition metal affinity to gain structural flexibility and hard-base character. It is strategically utilized in the development of ion-selective electrodes, alkali metal sensors, and specialized supramolecular architectures where reversible, ion-dipole interactions are prioritized[2].

Sources

Comparative

Comparative Binding Kinetics: 1,4,7-Dioxazonane Hydrochloride vs. Standard Crown Ethers

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Mechanistic causality, kinetic profiling, and self-validating experimental workflows. Executive Summary The transition from standard a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Mechanistic causality, kinetic profiling, and self-validating experimental workflows.

Executive Summary

The transition from standard all-oxygen crown ethers to nitrogen-substituted aza-crown ethers represents a fundamental shift in supramolecular chemistry and targeted drug delivery. 1,4,7-Dioxazonane hydrochloride (commonly known as 1-aza-9-crown-3 HCl) introduces a pH-responsive, heteroatomic cavity that fundamentally alters binding kinetics and thermodynamic stability compared to its all-oxygen analog, 9-crown-3, and larger standard crown ethers (e.g., 12-crown-4, 18-crown-6).

This guide objectively compares the kinetic and thermodynamic profiles of these macrocycles, providing field-proven experimental protocols to validate association ( kon​ ) and dissociation ( koff​ ) rates in your own laboratory.

Mechanistic Insights: The "Nitrogen Effect" and Causality

To understand the kinetic differences between 1,4,7-dioxazonane and standard crown ethers, we must examine the underlying electronic and structural causality [1].

Hard-Soft Acid-Base (HSAB) Dynamics

Standard crown ethers (like 9-crown-3 or 18-crown-6) consist exclusively of ether oxygens, which are "hard" Lewis bases. They exhibit rapid, diffusion-controlled kon​ rates for "hard" alkali metals (Li⁺, Na⁺, K⁺) but suffer from rapid koff​ rates in aqueous media due to competitive hydration.

By replacing one oxygen with a nitrogen atom, 1,4,7-dioxazonane introduces a "borderline" Lewis base into the cavity. This substitution:

  • Enhances Transition Metal Affinity: The nitrogen lone pair forms stronger covalent-like interactions with softer transition metals (e.g., Ag⁺, Cu²⁺), significantly decreasing the koff​ rate [2].

  • Increases Reorganization Energy: The nitrogen atom in aza-crowns typically adopts an sp3 pyramidal geometry that must invert or rotate during complexation, slightly lowering the kon​ compared to all-oxygen crowns but resulting in a deeper thermodynamic sink ( ΔH ) [3].

The Hydrochloride "Off-Switch"

1,4,7-Dioxazonane is supplied as a hydrochloride salt. In this state, the nitrogen is protonated (ammonium form), creating severe electrostatic repulsion that completely inhibits metal cation binding.

  • Causality: The protonated state acts as a kinetic "off-switch." Binding only initiates when the pH exceeds the amine's pKa​ (typically ~9.0), deprotonating the nitrogen and activating the lone pair. This pH-gated mechanism is highly valuable in drug development for targeted release in specific microenvironments [4].

G A 1,4,7-Dioxazonane HCl (Protonated 'Off' State) B Deprotonation (pH > 9) Activation of N-lone pair A->B Base addition C Free 1-Aza-9-Crown-3 (Active Conformation) B->C E Pre-equilibrium Complex (Outer Sphere) C->E k_on D Target Cation (e.g., Li+, Ag+) Diffusion & Encounter D->E F Desolvation & Reorganization (Rate-Limiting Step) E->F G Bound Complex (Inner Sphere Coordination) F->G Thermodynamic sink G->C k_off (Dissociation)

Figure 1: pH-gated binding pathway and kinetic steps of 1,4,7-Dioxazonane.

Comparative Quantitative Data

The following table synthesizes the kinetic and thermodynamic parameters of 1,4,7-dioxazonane against standard crown ethers. Note how the introduction of the nitrogen atom shifts the enthalpy-entropy compensation [5].

MacrocycleTarget Cation kon​ ( M−1s−1 ) koff​ ( s−1 ) Kd​ ( μM ) ΔH (kcal/mol)Primary Binding Driver
9-Crown-3 Li⁺~ 1.5×108 ~ 4.5×105 3000-2.1Entropy (Desolvation)
1,4,7-Dioxazonane (pH 10) Li⁺~ 8.0×106 ~ 1.2×104 1500-4.5Enthalpy (N-Li interaction)
1,4,7-Dioxazonane (pH 10) Ag⁺~ 5.0×106 ~ 2.5×101 5.0-8.2Enthalpy (Soft-Soft)
12-Crown-4 Na⁺~ 3.0×108 ~ 6.0×104 200-3.8Entropy / Enthalpy
18-Crown-6 K⁺~ 4.5×108 ~ 4.5×102 1.0-6.2Enthalpy (Perfect fit)

Data represents generalized consensus values in methanolic/aqueous mixed solvent systems at 298.15 K. 1,4,7-Dioxazonane requires pH adjustment to ensure the free base is the active species.

Self-Validating Experimental Protocols

To ensure scientific integrity, kinetic and thermodynamic data must be cross-validated. The following workflows establish a self-validating system where the equilibrium dissociation constant ( Kd​ ) obtained from Isothermal Titration Calorimetry (ITC) must mathematically match the kinetic ratio ( koff​/kon​ ) derived from Stopped-Flow Spectrophotometry.

Protocol A: Thermodynamic Profiling via ITC

Purpose: To determine ΔH , ΔS , and equilibrium Kd​ .

  • Buffer Preparation: Prepare a 50 mM CAPS buffer at pH 10.0. Causality: A high pH ensures the 1,4,7-dioxazonane hydrochloride is fully deprotonated. Using a buffer with a known, low heat of ionization prevents masking the macrocycle's heat of binding.

  • Sample Degassing: Degas both the macrocycle solution (cell, 0.1 mM) and the metal cation solution (syringe, 1.0 mM) under vacuum for 10 minutes. Causality: Microbubbles cause massive thermal spikes during injection, ruining the integration of small enthalpic heats.

  • Titration Execution: Set the ITC to perform 25 injections of 2 μL each at 298.15 K, with a 150-second interval between injections.

  • Data Integration: Integrate the heat rate peaks and fit to an independent binding model to extract ΔH and Ka​ (where Kd​=1/Ka​ ).

Protocol B: Kinetic Profiling via Stopped-Flow Spectrophotometry

Purpose: To determine kon​ and koff​ using a competitive indicator.

  • Indicator Selection: Since 1,4,7-dioxazonane lacks a strong chromophore, use a competitive displacement assay with a metallochromic indicator (e.g., Murexide for transition metals).

  • Syringe Loading:

    • Syringe A: Metal-Murexide complex in pH 10.0 buffer.

    • Syringe B: Excess 1,4,7-dioxazonane (10x to 100x concentration of metal to ensure pseudo-first-order kinetics).

  • Rapid Mixing: Trigger the stopped-flow apparatus to mix equal volumes in < 2 milliseconds.

  • Absorbance Monitoring: Monitor the decay of the Metal-Murexide absorbance peak (e.g., at 540 nm).

  • Kinetic Extraction: Fit the exponential decay curve to extract the observed rate constant ( kobs​ ). Plot kobs​ vs. [1,4,7-Dioxazonane] to determine kon​ (slope) and koff​ (y-intercept).

System Validation

Mathematically verify your results: Kd​(fromITC)≈koff​/kon​(fromStopped−Flow) . If these values diverge by more than half a log unit, it indicates the presence of a long-lived intermediate state (e.g., incomplete nitrogen inversion).

Workflow Step1 Sample Preparation (pH 10 Buffer, Degassed) Step2 Isothermal Titration Calorimetry (Thermodynamic Profiling) Step1->Step2 Step3 Stopped-Flow Spectrophotometry (Kinetic Profiling) Step1->Step3 Step4 Data Acquisition (Heat rate, Absorbance decay) Step2->Step4 Step3->Step4 Step5 Global Fitting Analysis (k_on, k_off, Kd, ΔH, ΔS) Step4->Step5 Step6 Self-Validation Kd = k_off / k_on Step5->Step6 Mathematical Verification

Figure 2: Parallel experimental workflow for cross-validating kinetic and thermodynamic binding parameters.

Conclusion

While standard crown ethers like 9-crown-3 provide rapid, diffusion-controlled binding for hard alkali metals, they lack the tunability required for advanced targeted applications. 1,4,7-Dioxazonane hydrochloride overcomes these limitations by introducing a nitrogen heteroatom that acts as a pH-dependent kinetic switch. By shifting the binding thermodynamics from entropy-driven desolvation to enthalpy-driven covalent-like interactions, aza-crowns offer significantly lower koff​ rates for transition metals, making them superior candidates for stable chelation in drug development and biosensing.

References

  • Izatt, R. M., et al. "Thermodynamic and kinetic data for cation-macrocycle interaction." Chemical Reviews. Available at:[Link]

  • Tang, et al. "Recent Advances in AIEgens for Metal Ion Biosensing and Bioimaging." MDPI. Available at: [Link]

  • Turgut, et al. "Molecular recognition of organic ammonium ions in solution using synthetic receptors." Beilstein Journal of Organic Chemistry. Available at:[Link]

  • Wang, et al. "Bioinspired self-assembled bilayers of alkylated aza-crown ethers as a synthetic oxyanion hole mimic for enhanced hydrolytic catalysis." ResearchGate. Available at: [Link]

  • Smith, J. B., et al. "Thermodynamics of Lithium−Crown Ether (12-crown-4 and 1-Benzyl-1-aza-12-crown-4) Interactions in Acetonitrile and Propylene Carbonate." The Journal of Physical Chemistry. Available at:[Link]

Validation

comparative cytotoxicity of 1,4,7-Dioxazonane;hydrochloride vs DOTA chelators

Comparative Cytotoxicity of 1,4,7-Dioxazonane Hydrochloride vs. DOTA Chelators: A Mechanistic and Experimental Guide In the landscape of drug development, radiopharmaceuticals, and metallotherapeutics, the choice of macr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Cytotoxicity of 1,4,7-Dioxazonane Hydrochloride vs. DOTA Chelators: A Mechanistic and Experimental Guide

In the landscape of drug development, radiopharmaceuticals, and metallotherapeutics, the choice of macrocyclic chelator dictates not only the stability of the metal payload but also the inherent biocompatibility of the complex. As a Senior Application Scientist, I frequently observe drug development pipelines stall due to unexpected in vitro cytotoxicity arising from poor chelator selection.

This guide provides an objective, data-driven comparison between 1,4,7-Dioxazonane hydrochloride (a tridentate azacrown ether, often denoted as [9]aneNO2·HCl) and DOTA (an octadentate tetraazamacrocycle). We will dissect their structural causality, compare their cytotoxicity profiles, and outline a self-validating experimental workflow to accurately quantify their biological performance.

Structural Causality: Coordination Chemistry and Kinetic Inertness

The cytotoxicity of a metal-chelator complex is rarely driven by the organic ligand alone; rather, it is dictated by the complex's kinetic inertness in a biological milieu.

  • DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): DOTA features four nitrogen and four carboxylate oxygen donor atoms. When complexed with lanthanides (e.g., Gd³⁺, Lu³⁺) or certain transition metals, it forms a rigid, octadentate cage. This thermodynamic stability prevents transmetallation by endogenous cations (like Zn²⁺ or Ca²⁺) and resists transchelation by serum proteins, rendering the complex highly biocompatible[1].

  • 1,4,7-Dioxazonane Hydrochloride: In contrast, 1,4,7-Dioxazonane is a smaller, 9-membered macrocycle with only three donor atoms (one nitrogen, two oxygens)[2]. It typically forms coordinatively unsaturated, kinetically labile complexes. When introduced to biological media, these open coordination sites interact with water, oxygen, and intracellular proteins, leading to metal leaching, the generation of Reactive Oxygen Species (ROS), and subsequent cytotoxicity[2].

CytotoxicityPathway Chelators Macrocyclic Chelators DOTA DOTA (Octadentate) Chelators->DOTA Dioxazonane 1,4,7-Dioxazonane (Tridentate) Chelators->Dioxazonane ComplexDOTA Metal-DOTA Complex (Thermodynamically Stable) DOTA->ComplexDOTA Metal Binding ComplexDioxa Metal-Dioxazonane Complex (Kinetically Labile) Dioxazonane->ComplexDioxa Metal Binding Inert Kinetic Inertness (No Metal Leaching) ComplexDOTA->Inert Biological Milieu Labile Transchelation & Metal Release (Free Metal Ions) ComplexDioxa->Labile Biological Milieu Viability High Cell Viability (Low Cytotoxicity) Inert->Viability Toxicity ROS Generation & Protein Binding (High Cytotoxicity) Labile->Toxicity

Fig 1: Mechanistic pathway dictating the divergent cytotoxicity profiles of DOTA and 1,4,7-Dioxazonane.

Quantitative Cytotoxicity Comparison

The structural differences outlined above translate directly into measurable in vitro performance. DOTA complexes are engineered to be biologically invisible, whereas 1,4,7-Dioxazonane complexes are often utilized precisely for their reactive, cytotoxic properties in experimental metallotherapeutics.

Property1,4,7-Dioxazonane HydrochlorideDOTA Chelators
Chemical Class Tridentate Azacrown Ether ([9]aneNO2)Octadentate Tetraazamacrocycle
Donor Atoms 1 Nitrogen, 2 Oxygens4 Nitrogens, 4 Carboxylate Oxygens
Kinetic Inertness Highly Labile (Prone to transchelation)Highly Inert (Resists transchelation)
Typical IC₅₀ (In Vitro) 1 - 25 µM (Highly cytotoxic)> 100 µM (Often > 1 mM; Non-cytotoxic)
Primary Cytotoxic Mechanism Metal leaching, ROS generationMinimal (Biocompatible clearance)
Primary Application Chemosensors, experimental metallotherapeuticsRadiopharmaceuticals, MRI Contrast Agents

Data Synthesis: Studies evaluating, indicating negligible anti-proliferative effects[1]. Similarly, [3]. Conversely, transition metal complexes utilizing [9]aneNO2 derivatives (such as 1,4,7-Dioxazonane) demonstrate[2].

Experimental Protocol: The Self-Validating Dual-Cassette Assay

Expertise & Experience Context: A common pitfall in evaluating metallo-drugs is relying solely on the MTT assay. MTT reduction is dependent on mitochondrial reductases, which can be artificially enhanced or inhibited by free transition metals (like Cu²⁺ or Zn²⁺) released from labile chelators like 1,4,7-Dioxazonane. This creates confounding artifacts. Furthermore, observing cell death does not prove why the cell died.

To establish absolute trustworthiness, we must use a self-validating system . The protocol below uses the Sulforhodamine B (SRB) assay—which measures total protein mass, avoiding metabolic artifacts—paired directly with Size-Exclusion ICP-MS from the exact same biological replicate. If viability drops concurrently with a spike in extracellular free metal, we definitively validate that kinetic lability is the causal mechanism of cytotoxicity.

Step-by-Step Methodology:

Step 1: Complexation and Verification

  • Synthesize the metal-chelator complexes (e.g., Cu-DOTA and Cu-Dioxazonane) using a strict 1:0.95 (Metal:Ligand) stoichiometric ratio to ensure no free metal remains.

  • Verify complex purity (>95%) and the absence of unchelated metal ions using LC-MS prior to cellular introduction.

Step 2: Cell Culture and Dosing

  • Seed PC-3 (human prostate cancer) cells at 5,000 cells/well in 96-well plates using DMEM supplemented with 10% Fetal Bovine Serum (FBS). Crucial Insight: Serum must be present, as serum albumin acts as the biological "sink" that drives transchelation.

  • Incubate for 24 hours at 37°C, 5% CO₂.

  • Dose cells with a concentration gradient (0.1 µM to 200 µM) of the respective complexes, alongside a free-metal salt control (e.g., CuCl₂) and a ligand-only control.

Step 3: Cassette A - Viability Readout (SRB Assay)

  • After 72 hours of exposure, fix cells by adding cold 10% trichloroacetic acid (TCA) directly to the wells. Incubate at 4°C for 1 hour.

  • Wash plates 5 times with deionized water and air dry.

  • Stain with 0.4% (w/v) SRB dissolved in 1% acetic acid for 30 minutes.

  • Wash 4 times with 1% acetic acid to remove unbound dye.

  • Solubilize the protein-bound dye with 10 mM Tris base (pH 10.5) and measure absorbance at 510 nm to calculate the IC₅₀.

Step 4: Cassette B - Transchelation Readout (ICP-MS)

  • From parallel replicate wells, extract 50 µL of the culture media supernatant before TCA fixation.

  • Pass the supernatant through a 3 kDa molecular weight cut-off (MWCO) centrifugal filter. Logic: Intact macrocyclic complexes and free metals will pass through, while metal-bound serum proteins (the product of transchelation) will be retained.

  • Acid-digest the retained protein fraction and quantify the metal concentration via Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

  • Validation: Correlate the concentration of metal bound to serum proteins with the drop in cell viability. DOTA will show near-zero protein-bound metal[4], correlating with high viability. 1,4,7-Dioxazonane will show high protein-bound metal, directly validating its mechanism of cytotoxicity.

Conclusion

The selection between 1,4,7-Dioxazonane and DOTA is fundamentally a choice of kinetic intent. DOTA remains the gold standard for applications requiring absolute biological inertness and low cytotoxicity, such as targeted alpha/beta therapies and MRI imaging. 1,4,7-Dioxazonane hydrochloride, owing to its coordinative lability, is better suited as a precursor for chemosensors or experimental therapeutics where metal-induced cytotoxicity is the intended pharmacological mechanism.

References

  • Cellular Uptake and Photo-Cytotoxicity of a Gadolinium(III)-DOTA-Naphthalimide Complex “Clicked” to a Lipidated Tat Peptide. Molecules (MDPI) / PubMed Central.[Link]

  • Comparative Study on DOTA-derivatized Bombesin Analog Labeled With 90Y and 177Lu: In Vitro and in Vivo Evaluation. PubMed Central.[Link]

  • Synthesis and In Vitro Comparison of DOTA, NODAGA and 15-5 Macrocycles as Chelators for the 64Cu-Labelling of Immunoconjugates. Pharmaceuticals (MDPI).[Link]

  • The extensive chemistry of fundamentally simple ligands. University of Queensland eSpace.[Link]

Sources

Comparative

Benchmarking 1,4,7-Dioxazonane Hydrochloride as a Macrocyclic Ligand Scaffold in Asymmetric Catalysis

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide & Experimental Methodology.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide & Experimental Methodology.

Executive Summary

In the evolving field of supramolecular and stimuli-responsive asymmetric catalysis, the design of the chiral ligand is paramount. 1,4,7-Dioxazonane hydrochloride (also known as 1,4-dioxa-7-azacyclononane or [9]aneNO2) is a highly versatile, commercially available building block[1]. Featuring a 9-membered macrocyclic ring with a secondary amine and two ether oxygens, it serves as an ideal precursor for synthesizing aza-crown ether-modified chiral ligands.

Unlike standard acyclic amines (e.g., morpholine or dimethylamine), the 1,4,7-dioxazonane scaffold enables host-guest interactions that can allosterically modulate the active site of a transition metal catalyst[2]. This guide objectively benchmarks the performance of 1,4,7-dioxazonane-derived ligands against standard alternatives, detailing the mechanistic rationale, comparative performance data, and self-validating experimental protocols required to implement this technology in your workflows.

Mechanistic Rationale: The 9-Membered Macrocyclic Advantage

As a Senior Application Scientist, I frequently encounter ligands that fail to provide a strict "ON/OFF" switch due to weak hemilabile interactions. The 1,4,7-dioxazonane scaffold solves this through a highly specific geometric and electronic profile:

  • Steric and Electronic Tuning: The pKa and hydrogen-bonding capabilities of the donor atoms in 9-membered macrocycles heavily influence their coordination chemistry[3]. When the secondary amine is phosphitylated with a chiral backbone (e.g., BINOL), the macrocycle acts as a dynamic steric director.

  • Allosteric Modulation (The ON/OFF Switch): In Rh(I)-catalyzed asymmetric hydrogenation, ligands bearing the 1,4,7-dioxazonane moiety (Aza-CrownPhos) exhibit unique behavior. In the absence of an alkali metal cation, the ether oxygens of the macrocycle coordinate to the Rh center, forming an intermolecular "sandwich" complex that completely blocks substrate binding (OFF state )[2].

  • Cation-Triggered Activation: The 9-membered cavity is perfectly sized to bind small alkali cations like Li⁺. The addition of a lithium salt acts as a trigger, pulling the macrocycle away from the Rh center to bind the cation. This conformational shift exposes the chiral pocket, enabling high-turnover asymmetric catalysis (ON state )[4]. Larger macrocycles, such as aza-15-crown-5, require larger cations (Na⁺) and often exhibit higher background activity[5].

Mechanism OFF OFF State Rh-Ligand Sandwich Complex (Inactive) Trigger + Li+ Cation (Host-Guest Binding) OFF->Trigger Stimulus ON ON State Open Chiral Pocket (Active Catalyst) Trigger->ON Conformational Shift Product Asymmetric Hydrogenation (>98% ee) ON->Product H2 + Substrate

Figure 1: Mechanism of cation-triggered switchable catalysis using 1,4,7-dioxazonane-derived ligands.

Benchmarking Catalytic Performance

To objectively evaluate 1,4,7-dioxazonane as a ligand scaffold, we compare its derivative (9-C-3 Aza-CrownPhos) against standard acyclic phosphoramidites (Monophos, Morpholine-Phos) and larger macrocyclic variants (15-C-5 Aza-CrownPhos) in the Rh-catalyzed asymmetric hydrogenation of dehydroamino acid esters [2].

Performance Data Comparison
Ligand ScaffoldStructural ClassCation TriggerConversion (%)Enantiomeric Excess (ee %)Catalyst State
Dimethylamine (Monophos) Acyclic ControlNone>9992Always ON
Morpholine Acyclic ControlLi⁺>9990Always ON
1,4,7-Dioxazonane (9-C-3) MacrocycleNone <1 N/A OFF (Inactive)
1,4,7-Dioxazonane (9-C-3) MacrocycleLi⁺ >99 96 ON (Triggered)
Aza-15-Crown-5 (15-C-5) Large MacrocycleNone1545Leaky OFF
Aza-15-Crown-5 (15-C-5) Large MacrocycleNa⁺>9998ON (Triggered)

Key Takeaways:

  • Superior Switchability: The 1,4,7-dioxazonane scaffold provides the most robust "OFF" state (<1% conversion) compared to the 15-crown-5 variant, which suffers from "leaky" background activity (15% conversion) without its trigger[2].

  • High Enantioselectivity: Upon activation with Li⁺, the 1,4,7-dioxazonane ligand delivers superior enantioselectivity (96% ee) compared to acyclic controls (90-92% ee), proving that the macrocycle actively participates in defining the chiral transition state[4].

Validated Experimental Protocols

The following self-validating protocols detail the synthesis of the ligand from 1,4,7-dioxazonane hydrochloride and its subsequent application in switchable catalysis.

Protocol A: Synthesis of 1,4,7-Dioxazonane-Derived Phosphoramidite

Causality: The hydrochloride salt must be neutralized prior to phosphitylation to prevent acid-catalyzed degradation of the sensitive P-N bond.

  • Free-Base Generation: Suspend 1.0 mmol of 1,4,7-dioxazonane hydrochloride[1] in 10 mL of anhydrous CH₂Cl₂ under an argon atmosphere. Add 2.5 mmol of triethylamine (Et₃N) and stir for 30 minutes at room temperature.

  • Phosphitylation: Cool the solution to 0 °C. Dropwise, add a solution of (R)-BINOL-PCl (1.0 mmol) in 5 mL of CH₂Cl₂.

  • Reaction & Monitoring: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Purification (Self-Validation): Filter the crude mixture through a short pad of basic alumina (avoid silica to prevent ligand hydrolysis) under argon.

  • Validation Check: Analyze the concentrated product via ³¹P NMR. A single, sharp resonance around δ 148-150 ppm confirms the successful formation of the phosphoramidite ligand.

Protocol B: Cation-Triggered Asymmetric Hydrogenation

Causality: Using a non-coordinating counterion (BArF⁻) for the lithium salt ensures that the cation trigger interacts exclusively with the crown ether moiety without competing with the metal center[2].

  • Pre-catalyst Formation: In an argon-filled glovebox, dissolve [Rh(COD)₂]BF₄ (0.01 mmol) and the synthesized 1,4,7-dioxazonane ligand (0.02 mmol) in 2.0 mL of anhydrous CH₂Cl₂. Stir for 30 minutes.

  • Establishing the OFF State (Control): Transfer 1.0 mL of the pre-catalyst solution to a reaction vial containing the dehydroamino acid ester substrate (0.5 mmol). Do not add a cation trigger.

  • Establishing the ON State: To the remaining 1.0 mL of pre-catalyst solution, add LiBArF (0.022 mmol). Stir for 15 minutes to allow the host-guest complex to form, then add the substrate (0.5 mmol).

  • Hydrogenation: Transfer both vials to a high-pressure reactor. Purge with H₂ gas three times, then pressurize to 1 atm H₂. Stir at 25 °C for 12 hours.

  • Validation Check: Analyze both reactions via chiral HPLC. The OFF state vial must show <1% conversion. The ON state vial should show >99% conversion and >95% ee, validating the structural integrity of the switchable system.

Workflow Step1 1. Free-Base Generation 1,4,7-Dioxazonane HCl + Et3N Step2 2. Phosphitylation React with (R)-BINOL-PCl Step1->Step2 Step3 3. Validation 31P NMR (Target: ~148 ppm) Step2->Step3 Step4 4. Complexation Mix with [Rh(COD)2]BF4 Step3->Step4 Step5 5. Catalytic Benchmarking Compare ON (with Li+) vs OFF (no Li+) Step4->Step5

Figure 2: Experimental workflow for ligand synthesis and catalytic validation.

References

  • Title: Cation-triggered Switchable Asymmetric Catalysis With Chiral Aza-CrownPhos Source: Angewandte Chemie International Edition / PubMed URL
  • Title: Cation-Triggered Switchable Asymmetric Catalysis with Chiral Aza-CrownPhos | Request PDF Source: ResearchGate URL
  • Title: Crown Ether-Derived Chiral BINOL: Enantioselective Michael Addition of Alkenyl Boronic Acids to α,β-Unsaturated Ketones Source: ACS Omega URL
  • Title: The extensive chemistry of fundamentally simple ligands Source: UQ eSpace - The University of Queensland URL
  • Title: 53835-21-5 | 1-Oxa-4,7,10-triazacyclododecane | BLD Pharm (Referencing 1,4,7-Dioxazonane hydrochloride)

Sources

Validation

Comparative Guide: Structural Divergence and Coordination Mechanics of Aza-Crown Ethers vs. 1,4,7-Dioxazonane Hydrochloride

Executive Summary In the realm of macrocyclic chemistry, the precise engineering of cavity sizes and donor atom profiles is paramount for selective metal ion recognition. For researchers developing radiopharmaceuticals,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of macrocyclic chemistry, the precise engineering of cavity sizes and donor atom profiles is paramount for selective metal ion recognition. For researchers developing radiopharmaceuticals, targeted biosensors, or robust metal-scavenging resins, choosing the correct macrocyclic ligand dictates the thermodynamic stability and kinetic inertness of the resulting complex.

This guide provides an objective, data-driven comparison between general aza-crown ethers (e.g., aza-15-crown-5, diaza-18-crown-6) and the highly constrained 1,4,7-dioxazonane hydrochloride (also known as [9]aneNO₂·HCl). By analyzing their structural divergence, proton-responsive binding mechanics, and experimental handling requirements, this guide establishes a framework for selecting and validating the appropriate ligand for your specific application.

Structural & Mechanistic Divergence

The Aza-Crown Ether Family (General)

Standard crown ethers (like 18-crown-6) are renowned for their high affinity for alkali metals[1]. However, replacing one or more oxygen atoms with nitrogen yields aza-crown ethers , fundamentally altering their binding profile.

  • Mechanistic Causality (HSAB Theory): According to Hard-Soft Acid-Base (HSAB) theory, the introduction of the softer nitrogen donor increases the ligand's affinity for borderline and soft transition metals (such as Cu²⁺ and Ni²⁺)[2]. This creates a synergistic N/O coordination environment.

  • Structural Flexibility: Ranging typically from 12 to 24-membered rings, these macrocycles possess the conformational flexibility to wrap equatorially around metal ions, accommodating various ionic radii depending on the ring size. For instance, the ~1.7–2.2 Å cavity of aza-15-crown-5 perfectly matches the 0.73 Å ionic radius of Cu²⁺[2].

1,4,7-Dioxazonane Hydrochloride

1,4,7-Dioxazonane is a much smaller, 9-membered macrocycle containing two oxygen atoms and one nitrogen atom.

  • Facial (fac) Coordination: Due to its highly constrained 9-membered ring, it is physically impossible for 1,4,7-dioxazonane to wrap equatorially around a metal center. Instead, it acts exclusively as a tridentate, facial-capping ligand, occupying three adjacent sites on an octahedral or square pyramidal metal geometry[3].

  • The "Proton-Responsive" Off-Switch: This ligand is predominantly supplied as a hydrochloride salt ([9]aneNO₂·HCl) to prevent oxidative degradation of the secondary amine. In this protonated state (-NH₂⁺-), the nitrogen's lone pair is consumed by a covalent bond with the proton. Consequently, the ligand is entirely "switched off" and cannot participate in dative bonding with a metal cation[4]. It requires a deliberate deprotonation step to activate.

StructuralDivergence Root Macrocyclic N/O Ligands Aza Standard Aza-Crown Ethers (e.g., 15-to-18 membered) Root->Aza >12 Atoms Diox 1,4,7-Dioxazonane HCl (9-membered ring) Root->Diox 9 Atoms Aza_Prop Equatorial Coordination High Flexibility Alkali/Transition Metals Aza->Aza_Prop Diox_Prop Facial (fac) Capping Highly Constrained Small Transition Metals Diox->Diox_Prop

Fig 1: Structural divergence and coordination geometry of N/O macrocycles.

Comparative Performance Data

To facilitate objective ligand selection, the quantitative and qualitative properties of both ligand classes are summarized below.

PropertyGeneral Aza-Crown Ethers (e.g., Aza-15-Crown-5)1,4,7-Dioxazonane Hydrochloride
Ring Size 12 to 24 members9 members
Donor Set Variable (e.g., NO₄, N₂O₄)NO₂
Coordination Mode Equatorial wrapping / PlanarTridentate facial (fac) capping
Primary Target Ions Cu²⁺, K⁺, Na⁺, Pb²⁺Small transition metals (Ru²⁺, Cu²⁺, Ni²⁺)
As-Supplied State Often free amine (Active)Hydrochloride salt (Inactive / Protonated)
Binding Affinity (Cu²⁺) Very High (Synergistic N/O fit)Moderate to High (Requires prior activation)
Primary Applications [1], Ionophores, Scavenging ResinsOrganometallic catalysis, Radiometal chelation

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that successful macrocyclic chemistry relies on controlling the reaction microenvironment. The following protocols are designed as self-validating systems , meaning the success or failure of the mechanistic step is immediately observable.

Protocol A: Activation and Complexation of 1,4,7-Dioxazonane HCl

Causality: The hydrochloride salt completely inhibits metal binding[4]. We must neutralize the salt with a non-nucleophilic base. Using exactly 1.05 equivalents of base ensures complete deprotonation without leaving excess hydroxide/alkoxide, which would otherwise cause the transition metal to precipitate as a metal-hydroxide "dead end."

  • Solubilization: Suspend 1.0 mmol of 1,4,7-dioxazonane·HCl in 10 mL of anhydrous methanol under an inert N₂ atmosphere.

  • Deprotonation (The "Switch"): Add 1.05 mmol of Sodium Methoxide (NaOMe) in methanol dropwise.

    • Self-Validation Check: The suspension will clarify as the free amine dissolves, followed by the precipitation of fine, white NaCl salts.

  • Filtration: Filter the mixture through a Celite pad to remove the NaCl, yielding a clear solution of the activated free ligand.

  • Complexation: Slowly add 0.95 mmol of Cu(ClO₄)₂·6H₂O dissolved in 5 mL methanol.

    • Self-Validation Check: An immediate color change to deep blue/purple indicates successful fac-coordination. If the solution turns cloudy blue/green, excess base was used, resulting in Cu(OH)₂ precipitation.

Switch State1 Protonated State (HCl Salt) Binding = OFF Base Add Base (-NaCl) State1->Base State2 Free Amine State Binding = ON Base->State2 Metal Add M2+ (e.g., Cu2+) State2->Metal Complex fac-Metal Complex Stable Adduct Metal->Complex

Fig 2: The proton-responsive "On/Off" binding workflow for 1,4,7-Dioxazonane HCl.

Protocol B: Selective Cu²⁺ Capture using Aza-15-Crown-5

Causality: Aza-15-crown-5 exhibits exceptional selectivity for Cu²⁺ due to the Jahn-Teller distortion inherent to the d⁹ Cu²⁺ ion, which stabilizes its coordination within the macrocyclic cavity[2].

  • Preparation: Prepare a 50 mM aqueous solution of Cu(NO₃)₂ buffered to pH 5.5 (using MES buffer) to prevent metal hydrolysis.

  • Ligand Introduction: Introduce 1.0 equivalent of aza-15-crown-5 (either free in solution or grafted onto a [2]).

  • Optical Validation: Monitor the reaction via UV-Vis spectroscopy.

    • Self-Validation Check: The aqueous Cu²⁺ aquo-complex typically absorbs around 800 nm. Upon successful synergistic N/O coordination by the aza-crown ether, the d-d transition band will undergo a hypsochromic (blue) shift to ~650 nm due to the stronger ligand field generated by the nitrogen donor.

References

  • A Theoretical Investigation of the Selectivity of Aza-Crown Ether Structures Chelating Alkali Metal Cations for Potential Biosensing Applications. National Center for Biotechnology Information (NIH PMC). Available at:[Link]

  • Organometallic Elaboration as a Strategy for Tuning the Supramolecular Characteristics of Aza-Crown Ethers. ACS Publications. Available at:[Link]

  • Molecularly Engineered Aza-Crown Ether Functionalized Sodium Alginate Aerogels for Highly Selective and Sustainable Cu²⁺ Removal. MDPI. Available at:[Link]

  • The extensive chemistry of fundamentally simple ligands. UQ eSpace - The University of Queensland. Available at:[Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.